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1-(4-Methoxyphenyl)-3-P-tolyl-1H-pyrazol-5-amine Documentation Hub

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  • Product: 1-(4-Methoxyphenyl)-3-P-tolyl-1H-pyrazol-5-amine
  • CAS: 618092-94-7

Core Science & Biosynthesis

Foundational

Technical Guide: 2-(2,4-difluorophenyl)-2-((1H-1,2,4-triazol-1-yl)methyl)malononitrile (CAS 618092-94-7)

For Researchers, Scientists, and Drug Development Professionals Introduction This technical guide provides a comprehensive overview of the known and extrapolated physical properties and safety data for the compound 2-(2,...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the known and extrapolated physical properties and safety data for the compound 2-(2,4-difluorophenyl)-2-((1H-1,2,4-triazol-1-yl)methyl)malononitrile, identified by CAS number 618092-94-7. This molecule belongs to a class of compounds containing the 2,4-difluorophenyl and 1H-1,2,4-triazole moieties, which are common structural features in antifungal agents. As specific experimental data for this particular malononitrile derivative is limited in publicly accessible literature, this guide synthesizes available information on closely related analogues to provide a robust framework for its handling, safety precautions, and potential characteristics. The insights herein are intended to empower researchers and drug development professionals to make informed decisions when working with this or structurally similar compounds.

Chemical Identity and Structure

The compound with CAS number 618092-94-7 is systematically named 2-(2,4-difluorophenyl)-2-((1H-1,2,4-triazol-1-yl)methyl)malononitrile. Its chemical structure features a central carbon atom substituted with a 2,4-difluorophenyl group, a 1H-1,2,4-triazol-1-ylmethyl group, and two nitrile (-CN) groups.

Caption: Chemical structure of 2-(2,4-difluorophenyl)-2-((1H-1,2,4-triazol-1-yl)methyl)malononitrile.

Physical and Chemical Properties

PropertyEstimated Value/InformationBasis for Estimation and Supporting Data
Molecular Formula C₁₃H₇F₂N₅Based on the chemical structure.
Molecular Weight 287.23 g/mol Calculated from the molecular formula.
Appearance Likely a white to off-white solid.Inferred from related triazole-containing compounds which are often crystalline solids.
Melting Point Expected to be in the range of 150-200 °C.A related compound, 4-((1H-1,2,4-Triazol-1-yl)methyl)benzonitrile, is a solid. Another analogue has a melting point of 174-175 °C[1].
Solubility Likely soluble in polar organic solvents such as DMSO and DMF. Sparingly soluble in water and non-polar solvents.The polar nature of the triazole and nitrile groups suggests solubility in polar organic solvents.
Chemical Stability The product is expected to be chemically stable under standard ambient conditions (room temperature)[1].The triazole and difluorophenyl rings are generally stable aromatic systems.

Safety and Handling

Given the absence of a specific Safety Data Sheet (SDS) for CAS 618092-94-7, a cautious approach to handling is imperative. The safety information provided below is extrapolated from data on analogous compounds containing the same key functional groups.

Hazard Identification

Based on the GHS classifications of similar molecules, 2-(2,4-difluorophenyl)-2-((1H-1,2,4-triazol-1-yl)methyl)malononitrile should be treated as a hazardous substance.

  • Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled[2]. A related compound is classified as Acute toxicity (Oral), Category 4[1].

  • Skin Corrosion/Irritation: May cause skin irritation. Some related compounds are known to cause severe skin burns[1].

  • Eye Damage/Irritation: May cause serious eye damage or irritation.

  • Sensitization: May cause an allergic skin reaction[1].

Personal Protective Equipment (PPE) and Handling Protocols

A rigorous safety protocol should be implemented when handling this compound. The following workflow is recommended:

cluster_prep Preparation cluster_handling Handling cluster_cleanup Post-Experiment Review SDS\n(of analogues) Review SDS (of analogues) Don PPE\n(Gloves, Goggles, Lab Coat) Don PPE (Gloves, Goggles, Lab Coat) Review SDS\n(of analogues)->Don PPE\n(Gloves, Goggles, Lab Coat) Weigh in\nVented Enclosure Weigh in Vented Enclosure Don PPE\n(Gloves, Goggles, Lab Coat)->Weigh in\nVented Enclosure Dissolve in\nAppropriate Solvent Dissolve in Appropriate Solvent Weigh in\nVented Enclosure->Dissolve in\nAppropriate Solvent Conduct Experiment\nin Fume Hood Conduct Experiment in Fume Hood Dissolve in\nAppropriate Solvent->Conduct Experiment\nin Fume Hood Decontaminate\nWork Area Decontaminate Work Area Conduct Experiment\nin Fume Hood->Decontaminate\nWork Area Dispose of Waste\n(as hazardous) Dispose of Waste (as hazardous) Decontaminate\nWork Area->Dispose of Waste\n(as hazardous) Remove and\nClean PPE Remove and Clean PPE Dispose of Waste\n(as hazardous)->Remove and\nClean PPE

Caption: Recommended workflow for handling 2-(2,4-difluorophenyl)-2-((1H-1,2,4-triazol-1-yl)methyl)malononitrile.

Step-by-Step Handling Protocol:

  • Engineering Controls: All work should be conducted in a well-ventilated chemical fume hood to minimize inhalation exposure.

  • Personal Protective Equipment:

    • Eye Protection: Wear chemical safety goggles or a face shield.

    • Hand Protection: Use chemically resistant gloves (e.g., nitrile).

    • Body Protection: Wear a lab coat.

  • Handling:

    • Avoid generating dust.

    • Prevent contact with skin, eyes, and clothing[2].

    • Wash hands thoroughly after handling.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

First Aid Measures

In case of exposure, follow these first aid guidelines, which are based on protocols for similar compounds[1][2]:

  • If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.

  • In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.

  • In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

  • If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Toxicological and Ecological Information

Specific toxicological and ecological data for 2-(2,4-difluorophenyl)-2-((1H-1,2,4-triazol-1-yl)methyl)malononitrile is not available. However, some related triazole-based compounds may have long-lasting harmful effects on aquatic life[1]. Therefore, it is crucial to prevent the release of this compound into the environment. All waste materials should be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations.

Conclusion

While specific experimental data for 2-(2,4-difluorophenyl)-2-((1H-1,2,4-triazol-1-yl)methyl)malononitrile (CAS 618092-94-7) is scarce, a comprehensive understanding of its likely physical properties and safety hazards can be developed by analyzing structurally related compounds. Researchers and drug development professionals should treat this compound as hazardous, adhering to strict safety protocols, including the use of appropriate personal protective equipment and handling within a chemical fume hood. Further experimental investigation is warranted to fully characterize this promising research chemical.

References

  • Sigma-Aldrich. (2025, April 30).
  • Fisher Scientific. (2025, December 20).

Sources

Exploratory

An In-Depth Technical Guide to 5-amino-1-(4-methoxyphenyl)-3-(4-methylphenyl)pyrazole: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals Foreword The pyrazole scaffold is a privileged motif in medicinal chemistry, renowned for its diverse pharmacological activities.[1][2] Among its numerous d...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Foreword

The pyrazole scaffold is a privileged motif in medicinal chemistry, renowned for its diverse pharmacological activities.[1][2] Among its numerous derivatives, 5-aminopyrazoles represent a particularly versatile class of compounds, serving as crucial building blocks for the synthesis of a wide array of bioactive molecules.[3] This technical guide provides a comprehensive overview of a specific, yet significant, member of this family: 5-amino-1-(4-methoxyphenyl)-3-(4-methylphenyl)pyrazole . This document will delve into its nomenclature, physicochemical properties, established and theoretical synthetic pathways, and its current and potential applications in drug discovery and development, offering a valuable resource for researchers in the field.

Compound Identification and Nomenclature

The systematic identification of a chemical entity is paramount for unambiguous scientific communication. For the compound of interest, the following nomenclature and identifiers are pertinent:

  • Systematic IUPAC Name: 1-(4-methoxyphenyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine

  • Common Synonyms:

    • 5-amino-1-(4-methoxyphenyl)-3-(p-tolyl)pyrazole

    • 1-(4-methoxyphenyl)-3-(p-tolyl)-1H-pyrazol-5-amine[4]

  • Molecular Formula: C₁₇H₁₇N₃O[4]

  • Molecular Weight: 279.34 g/mol [4]

  • Chemical Structure:

    Caption: 2D structure of 5-amino-1-(4-methoxyphenyl)-3-(4-methylphenyl)pyrazole.

Physicochemical Properties

Understanding the physicochemical properties of a compound is fundamental to its application in research and development, influencing aspects from reaction conditions to bioavailability.

PropertyValueSource
Molecular FormulaC₁₇H₁₇N₃O[4]
Molecular Weight279.34[4]
FormSolid[4]
InChI1S/C17H17N3O/c1-12-3-5-13(6-4-12)16-11-19-20(17(16)18)14-7-9-15(21-2)10-8-14/h3-11H,18H2,1-2H3[4]
InChI KeyOBUUXCPXBJCYMS-UHFFFAOYSA-N[4]
SMILESNC1=C(C2=CC=C(C)C=C2)C=NN1C3=CC=C(OC)C=C3[4]

Table 1: Physicochemical properties of 1-(4-methoxyphenyl)-4-p-tolyl-1H-pyrazol-5-amine, a structurally related isomer.

Synthesis and Methodologies

The synthesis of 5-aminopyrazoles is a well-established area of organic chemistry, with the most versatile and widely employed method being the condensation of a β-ketonitrile with a substituted hydrazine.[5][6] This approach offers a convergent and efficient route to the pyrazole core.

Retrosynthetic Analysis

A retrosynthetic analysis of the target molecule reveals the key precursors: 4-methoxyphenylhydrazine and a β-ketonitrile bearing a 4-methylphenyl group.

Retrosynthesis Target 5-amino-1-(4-methoxyphenyl)-3-(4-methylphenyl)pyrazole Precursors Key Precursors Target->Precursors Disconnection Hydrazine 4-Methoxyphenylhydrazine Precursors->Hydrazine Ketonitrile 3-oxo-3-(p-tolyl)propanenitrile Precursors->Ketonitrile Synthetic_Workflow cluster_Step1 Step 1: β-Ketonitrile Synthesis cluster_Step2 Step 2: Cyclocondensation Start1 4'-Methylacetophenone + Ethyl Cyanoacetate Condensation Claisen Condensation (Base catalysis) Start1->Condensation Product1 3-oxo-3-(p-tolyl)propanenitrile Condensation->Product1 Start2 3-oxo-3-(p-tolyl)propanenitrile + 4-Methoxyphenylhydrazine Product1->Start2 Reaction Reflux in Ethanol (Acid/Base catalysis) Start2->Reaction Workup Solvent Removal Reaction->Workup Purification Recrystallization or Column Chromatography Workup->Purification Product2 5-amino-1-(4-methoxyphenyl)-3-(4-methylphenyl)pyrazole Purification->Product2 Signaling_Pathway cluster_Kinase Kinase Inhibition cluster_Inflammation Anti-inflammatory Pathway TargetCompound 5-amino-1-(4-methoxyphenyl)-3-(4-methylphenyl)pyrazole Kinase Protein Kinases (e.g., p38α MAP Kinase) TargetCompound->Kinase Inhibits COX Cyclooxygenase (COX) Enzymes TargetCompound->COX Potentially Inhibits Downstream Cell Proliferation, Inflammation Kinase->Downstream Prostaglandins Prostaglandin Synthesis COX->Prostaglandins

Sources

Foundational

Biological Activity of 1,3-Disubstituted 5-Aminopyrazole Derivatives

Technical Whitepaper | Version 2.0 Executive Summary The 5-aminopyrazole scaffold represents a "privileged structure" in medicinal chemistry, distinguished by its ability to serve as a versatile ligand for diverse biolog...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Whitepaper | Version 2.0

Executive Summary

The 5-aminopyrazole scaffold represents a "privileged structure" in medicinal chemistry, distinguished by its ability to serve as a versatile ligand for diverse biological targets. This guide analyzes the pharmacological utility of 1,3-disubstituted 5-aminopyrazole derivatives, focusing on their role as ATP-competitive kinase inhibitors (p38


 MAPK, KDR), anti-inflammatory agents (COX-2 inhibition), and antimicrobial effectors. By manipulating substituents at the N1 (pharmacokinetic modulator) and C3 (steric gatekeeper) positions, researchers can fine-tune selectivity profiles against complex signaling pathways.

Structural Architecture & SAR Logic

The biological efficacy of 5-aminopyrazoles stems from their ability to mimic the adenine ring of ATP, allowing them to anchor effectively within the hinge region of kinase domains. The structure-activity relationship (SAR) is governed by four critical vectors:

  • N1 Position (The Pharmacokinetic Handle): Substituents here (e.g., aryl, hydroxyethyl) dictate lipophilicity and solubility. Bulky aryl groups often improve hydrophobic packing in the kinase back-pocket, while hydrophilic chains (like hydroxyethyl) enhance oral bioavailability.

  • C3 Position (The Steric Gatekeeper): This position controls the conformation of the pyrazole ring. Small groups (Methyl) often favor planar conformations necessary for DNA intercalation or tight enzymatic cleft binding, whereas larger Aryl groups can induce twist angles that improve selectivity for specific kinase isoforms (e.g., KDR vs. FGFR).

  • C4 Position (The Growth Vector): This is the primary site for derivatization to reach solvent-exposed regions of the protein target. Acylhydrazone linkers at C4 have shown significant ROS-scavenging and antiproliferative capabilities.

  • C5-Amino Group (The Anchor): This primary amine acts as a critical hydrogen bond donor/acceptor pair, essential for fixing the molecule in the active site of enzymes like COX-2 and p38 MAPK.

Visualizing the SAR Landscape

The following diagram illustrates the functional logic of the scaffold.

SAR_Logic Core 5-Aminopyrazole Scaffold N1 N1 Position (PK Modulator) Core->N1 C3 C3 Position (Steric Gatekeeper) Core->C3 C4 C4 Position (Growth Vector) Core->C4 C5 C5-Amino (H-Bond Anchor) Core->C5 N1_Func Solubility & Hydrophobic Packing N1->N1_Func C3_Func Isoform Selectivity (e.g., KDR vs FGFR) C3->C3_Func C4_Func Solvent Interaction & Fused Ring Cyclization C4->C4_Func C5_Func Hinge Region Binding (ATP Mimicry) C5->C5_Func

Figure 1: Functional mapping of the 1,3-disubstituted 5-aminopyrazole scaffold showing key interaction vectors.

Therapeutic Applications & Mechanism of Action[1]

Kinase Inhibition (Anticancer)

The 1,3-disubstituted 5-aminopyrazoles are potent inhibitors of p38


 Mitogen-Activated Protein Kinase (MAPK)  and Kinase Insert Domain Receptor (KDR/VEGFR-2) .
  • Mechanism: These compounds function as Type I or Type II ATP-competitive inhibitors. The C5-amino group forms hydrogen bonds with the hinge region residues (e.g., Met109 in p38

    
    ), while the N1-aryl group occupies the hydrophobic pocket usually reserved for the ATP adenine base.
    
  • Key Insight: Derivatives with a 4-fluorophenyl group at C3 and a bulky amide at C4 have demonstrated IC50 values in the low nanomolar range (e.g., 19 nM for KDR inhibition).

Antimicrobial Activity

Derivatives bearing electron-withdrawing groups (e.g., Cl, Br) on the N1-phenyl ring exhibit broad-spectrum antibacterial activity.

  • Target: Disruption of bacterial cell wall synthesis and inhibition of DNA gyrase.

  • Efficacy: Compounds such as 4-(2-(p-tolyl)hydrazineylidene)-pyrazole have shown Minimum Inhibitory Concentrations (MIC) comparable to Chloramphenicol against S. aureus and E. coli.

Anti-inflammatory (COX-2 & ROS)

The scaffold serves as a template for COX-2 selective inhibitors. The 5-amino group is crucial for orienting the molecule within the COX-2 active site, reducing prostaglandin synthesis. Additionally, C4-acylhydrazone derivatives act as radical scavengers, reducing oxidative stress in platelet aggregation assays.

Experimental Protocols

Protocol A: Regioselective Synthesis of 1,3-Disubstituted 5-Aminopyrazoles

Rationale: This protocol utilizes the condensation of hydrazines with


-ketonitriles.[1] This route is preferred over the reaction with 

-ketoesters because it exclusively yields the 5-amino isomer, avoiding the formation of 5-pyrazolones.

Reagents:

  • Aryl/Alkyl Hydrazine Hydrochloride (

    
    )
    
  • 
    -Ketonitrile (
    
    
    
    )
  • Ethanol (Absolute)

  • Triethylamine (Et3N) or Sodium Acetate (NaOAc)

Workflow:

  • Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve the

    
    -ketonitrile (1.0 equiv) in absolute ethanol (10 mL/mmol).
    
  • Addition: Add the hydrazine hydrochloride (1.1 equiv).

  • Catalysis: Add Triethylamine (1.2 equiv) dropwise to neutralize the hydrochloride salt and catalyze the nucleophilic attack.

  • Reflux: Heat the mixture to reflux (

    
    ) for 3–6 hours. Monitor reaction progress via TLC (Mobile phase: Hexane/EtOAc 7:3).
    
  • Isolation:

    • If precipitate forms: Cool to room temperature, filter the solid, and wash with cold ethanol.

    • If solution remains clear: Concentrate under reduced pressure, add ice-cold water, and stir to induce precipitation.

  • Purification: Recrystallize from Ethanol/Water or purify via silica gel column chromatography.

Validation Check:

  • 1H NMR (DMSO-d6): Look for the characteristic pyrazole C4-H singlet around

    
     5.5–6.0 ppm and the broad 
    
    
    
    singlet (exchangeable with D2O) around
    
    
    5.0–6.5 ppm.
Protocol B: In Vitro p38 MAPK Inhibition Assay

Rationale: To quantify the binding affinity of synthesized derivatives against the kinase target.

  • Enzyme Prep: Dilute recombinant human p38

    
     kinase (10 ng/well) in Kinase Buffer (25 mM Tris-HCl pH 7.5, 5 mM 
    
    
    
    -glycerophosphate, 2 mM DTT, 0.1 mM Na3VO4, 10 mM MgCl2).
  • Substrate: Use EGF Receptor Peptide (residues 691-705) or MBP (Myelin Basic Protein).

  • Reaction:

    • Add 10

      
      L of test compound (dissolved in DMSO, final conc < 1%).
      
    • Add 10

      
      L of substrate/enzyme mix.
      
    • Initiate with 10

      
      L of ATP mix (containing 
      
      
      
      ).
  • Incubation: Incubate at

    
     for 30 minutes.
    
  • Termination: Stop reaction by adding 3% phosphoric acid.

  • Detection: Spot reaction mixture onto P81 phosphocellulose filters, wash 3x with 0.75% phosphoric acid, and measure radioactivity via liquid scintillation counting.

  • Analysis: Calculate IC50 using non-linear regression (GraphPad Prism).

Quantitative Data Summary

The following table summarizes the biological activity of key 1,3-disubstituted 5-aminopyrazole derivatives reported in recent literature.

Compound IDN1 Substituent (

)
C3 Substituent (

)
Target / AssayActivity (IC50 / MIC)Ref
BC-7 4-Chlorobenzoyl4-BromophenylHeLa Cell Cytotoxicity65.58

M
[4]
3g 4-Methoxyphenyl3-ThienylKDR Kinase19 nM [10]
2j 2-Methylphenyl4-Fluorophenylp38

MAPK
< 10 nM [8]
21a p-TolylMethylS. aureus (Antibacterial)62.5

g/mL
[6]
4b 2-Hydroxy-2-phenylethylMethylDPPH Scavenging (Antioxidant)27.65% (AA) [1]

Synthesis & Pathway Visualization

The following diagram outlines the convergent synthesis pathway and the downstream biological signaling effects.

Synthesis_Pathway Hydrazine Hydrazine (R1-NHNH2) Intermediate Hydrazone Intermediate Hydrazine->Intermediate EtOH, Reflux Ketonitrile Beta-Ketonitrile (R2-CO-CH2-CN) Ketonitrile->Intermediate Product 1,3-Disubstituted 5-Aminopyrazole Intermediate->Product Cyclization (Base Catalyzed) Kinase Kinase Binding (p38 / KDR) Product->Kinase ATP Competition CellEffect Inhibition of Phosphorylation Kinase->CellEffect Outcome Apoptosis / Anti-inflammation CellEffect->Outcome

Figure 2: Convergent synthesis of 5-aminopyrazoles and their downstream biological mechanism.

References

  • MDPI : Investigations of Antioxidant and Anti-Cancer Activities of 5-Aminopyrazole Derivatives. Available at: [Link]

  • NIH (PubMed) : Anti-Cancer Activity of a 5-Aminopyrazole Derivative Lead Compound (BC-7). Available at: [Link]

  • Beilstein Journal of Organic Chemistry : 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Available at: [Link]

  • NIH (PubMed) : Amino-Pyrazoles in Medicinal Chemistry: A Review. Available at: [Link]

  • Scholars Research Library : Synthesis and antimicrobial activity of some novel pyrazoles. Available at: [Link]

  • MDPI : Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles. Available at: [Link]

  • NIH (PubMed) : Approaches towards the synthesis of 5-aminopyrazoles. Available at: [Link]

  • Bioorganic & Medicinal Chemistry Letters: 5-amino-pyrazoles as potent and selective p38

    
     inhibitors.[2] Available at: [Link]
    
  • MDPI : Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives. Available at: [Link]

  • Bioorganic & Medicinal Chemistry Letters : Synthesis and initial SAR studies of 3,6-disubstituted pyrazolo[1,5-a]pyrimidines: a new class of KDR kinase inhibitors.[3] Available at: [Link]

Sources

Exploratory

Structure-activity relationship (SAR) of 1-aryl-3-tolyl-pyrazol-5-amines

An In-Depth Technical Guide to the Structure-Activity Relationship (SAR) of 1-Aryl-3-Tolyl-Pyrazol-5-Amines This guide provides a comprehensive analysis of the structure-activity relationship (SAR) of 1-aryl-3-tolyl-pyra...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Structure-Activity Relationship (SAR) of 1-Aryl-3-Tolyl-Pyrazol-5-Amines

This guide provides a comprehensive analysis of the structure-activity relationship (SAR) of 1-aryl-3-tolyl-pyrazol-5-amines, a class of heterocyclic compounds with significant potential in medicinal chemistry. Pyrazole derivatives are known for their wide range of pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2][3][4] This document is intended for researchers, scientists, and drug development professionals, offering insights into the rational design and optimization of novel therapeutic agents based on this privileged scaffold.

The Pyrazole Scaffold: A Versatile Core in Drug Discovery

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone in the development of numerous pharmaceuticals.[1] Its structural features allow for diverse substitutions, enabling the fine-tuning of physicochemical properties and biological activity. FDA-approved drugs such as Celecoxib (an anti-inflammatory agent) and Rimonabant (an anti-obesity agent) feature the pyrazole motif, highlighting its therapeutic relevance.[1] The 5-aminopyrazole moiety, in particular, serves as a crucial starting material for the synthesis of various bioactive fused heterocyclic systems.[5]

The 1-Aryl-3-Tolyl-Pyrazol-5-Amine Core: A Privileged Structure

The focus of this guide is the 1-aryl-3-tolyl-pyrazol-5-amine scaffold. The specific arrangement of the aryl group at the 1-position, the tolyl group at the 3-position, and the amine at the 5-position creates a unique three-dimensional structure that can be systematically modified to probe interactions with biological targets. The tolyl group, with its methyl substituent, provides a lipophilic and sterically defined feature, while the N1-aryl and C5-amine groups offer key points for hydrogen bonding and other interactions.

Structure-Activity Relationship (SAR) Analysis

The biological activity of 1-aryl-3-tolyl-pyrazol-5-amines is profoundly influenced by the nature and position of substituents on the aryl and tolyl rings, as well as modifications to the pyrazole core and the 5-amino group.

Influence of Substituents on the 1-Aryl Ring

The substituent on the N1-aryl ring plays a critical role in modulating the electronic properties and steric profile of the molecule, which in turn affects its binding affinity to target proteins.

  • Electron-Withdrawing Groups (EWGs): Introduction of EWGs such as halogens (F, Cl, Br) or nitro groups can enhance activity, potentially through increased hydrogen bonding potential or by altering the pKa of the pyrazole ring system. For instance, in related pyrazole series, halogenated derivatives have shown potent biological activities.[6]

  • Electron-Donating Groups (EDGs): EDGs like methoxy or methyl groups can increase lipophilicity, which may improve cell permeability. However, the steric bulk of these groups must be considered to avoid unfavorable interactions within the binding pocket.

  • Positional Isomerism: The position of the substituent on the aryl ring (ortho, meta, or para) is crucial. A para-substituent is often well-tolerated and can extend into a deeper part of a binding pocket, while ortho-substituents may cause steric hindrance.

Impact of the 3-Tolyl Group

The tolyl group at the C3-position is a key feature. The methyl group's position on the phenyl ring (ortho, meta, or para-tolyl) can significantly impact the molecule's conformation and interaction with the target. The para-tolyl isomer is commonly explored due to its straightforward synthesis and defined steric profile. Modifications to the methyl group, such as replacement with other alkyl groups or functionalization, can be explored to optimize van der Waals interactions.

Modifications of the 5-Amino Group

The 5-amino group is a critical pharmacophoric feature, often involved in key hydrogen bond interactions with the target protein.

  • Acylation and Sulfonylation: Acylation or sulfonylation of the 5-amino group can lead to derivatives with altered solubility and binding modes. For example, the introduction of an aminosulfonyl pharmacophore has been a successful strategy in developing anti-inflammatory pyrazole derivatives.[7]

  • Alkylation: N-alkylation of the amino group can modulate basicity and lipophilicity. However, this may also disrupt crucial hydrogen bond donor capabilities.

The Pyrazole Core

While the core pyrazole ring is generally conserved, substitutions at the C4-position can be explored. Halogenation at the C4-position has been shown to be a viable strategy for creating novel pyrazole derivatives.[6]

Potential Therapeutic Applications

Based on the known activities of related pyrazole derivatives, 1-aryl-3-tolyl-pyrazol-5-amines are promising candidates for several therapeutic areas:

  • Anti-inflammatory Agents: Many pyrazole derivatives exhibit potent anti-inflammatory activity, often through the inhibition of cyclooxygenase (COX) enzymes or other inflammatory mediators like TNF-α and IL-1β.[3][7][8][9]

  • Anticancer Agents: The pyrazole scaffold is present in numerous anticancer agents that target various kinases and other cellular pathways.[10][11][12] Structure-activity relationship studies have shown that appropriate substitutions on the pyrazole ring can significantly enhance anticancer efficacy.[10]

  • Kinase Inhibitors: Pyrazole derivatives have been extensively investigated as inhibitors of various kinases, such as c-Jun N-terminal kinase (JNK), VEGFR-2, and RET kinase, which are implicated in a range of diseases.[12][13][14][15]

Experimental Protocols

General Synthesis of 1-Aryl-3-Tolyl-Pyrazol-5-Amines

A common synthetic route to this class of compounds involves the cyclocondensation of a β-ketonitrile with an arylhydrazine.

Step 1: Synthesis of the β-ketonitrile intermediate

  • React the appropriate tolyl methyl ketone with a suitable source of the cyano group (e.g., via Claisen condensation with ethyl cyanoformate).

  • Purify the resulting β-ketonitrile by recrystallization or column chromatography.

Step 2: Cyclocondensation reaction

  • Dissolve the β-ketonitrile and the substituted arylhydrazine hydrochloride in a suitable solvent such as ethanol or acetic acid.

  • Heat the reaction mixture under reflux for several hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture and isolate the crude product by filtration.

  • Purify the 1-aryl-3-tolyl-pyrazol-5-amine by column chromatography.

In Vitro Anti-inflammatory Assay: COX-2 Inhibition

Protocol:

  • Prepare a solution of human recombinant COX-2 enzyme in a suitable buffer.

  • Prepare serial dilutions of the test compounds (1-aryl-3-tolyl-pyrazol-5-amines) and a reference inhibitor (e.g., Celecoxib).

  • Add the enzyme and test compounds to a 96-well plate.

  • Initiate the reaction by adding arachidonic acid as the substrate.

  • Incubate the plate at 37°C for a specified time.

  • Measure the production of prostaglandin E2 (PGE2) using a commercially available ELISA kit.

  • Calculate the IC50 value for each compound, representing the concentration required to inhibit 50% of the COX-2 activity.

Data Presentation

Table 1: Hypothetical COX-2 Inhibitory Activity of 1-Aryl-3-Tolyl-Pyrazol-5-Amine Derivatives

CompoundR (on 1-Aryl)IC50 (µM) for COX-2
1a 4-H10.5
1b 4-F2.1
1c 4-Cl1.5
1d 4-NO20.8
1e 4-OCH35.7
1f 2-Cl8.9
Celecoxib -0.04

Visualization of Key Concepts

SAR_Summary cluster_core 1-Aryl-3-Tolyl-Pyrazol-5-Amine Core cluster_substituents Key Substitution Points cluster_activity Biological Activity Core Pyrazole Ring N1_Aryl 1-Aryl Group (Modulates electronics & sterics) Core->N1_Aryl N1 C3_Tolyl 3-Tolyl Group (Lipophilicity & Conformation) Core->C3_Tolyl C3 C5_Amine 5-Amino Group (H-bonding) Core->C5_Amine C5 Activity Enhanced Potency N1_Aryl->Activity EWG > EDG C5_Amine->Activity Acylation/Sulfonylation

Caption: Key SAR points for 1-aryl-3-tolyl-pyrazol-5-amines.

Experimental_Workflow start Start: Design Analogs synthesis Chemical Synthesis (Cyclocondensation) start->synthesis purification Purification (Chromatography) synthesis->purification characterization Structural Characterization (NMR, MS) purification->characterization bioassay Biological Evaluation (e.g., COX-2 Assay) characterization->bioassay sar_analysis SAR Analysis bioassay->sar_analysis optimization Lead Optimization sar_analysis->optimization optimization->start Iterative Design

Caption: Iterative workflow for SAR-driven drug discovery.

Conclusion and Future Directions

The 1-aryl-3-tolyl-pyrazol-5-amine scaffold represents a promising starting point for the development of novel therapeutic agents. The structure-activity relationships discussed in this guide highlight the importance of systematic modification of the peripheral substituents to achieve high potency and selectivity. Future research should focus on exploring a wider range of substitutions on both the aryl and tolyl rings, as well as derivatization of the 5-amino group to probe different binding interactions. The synthesis and evaluation of fused pyrazole systems based on this core could also lead to the discovery of novel compounds with unique pharmacological profiles.

References

  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (2023). MDPI. [Link]

  • Pyrazole derivatives as potent inhibitors of c-Jun N-terminal kinase: synthesis and SAR studies. (2014). PubMed. [Link]

  • Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. (2025). Journal of Population Therapeutics and Clinical Pharmacology. [Link]

  • Design, Synthesis, and Characterization of Novel Pyrazole Cross-Linked Chitosan Derivatives Modified with Zinc Oxide Nanoparticles for Boosting Their Anticancer Activity. (n.d.). PMC. [Link]

  • In-Silico Design, Synthesis and Evaluation of Some Pyrazolo Pyrazole Derivatives as Anticancer Agents. (2024). Research J. Pharm. and Tech. [Link]

  • Design and prediction of novel pyrazole derivatives as potential anti-cancer compounds based on 2D-2D-QSAR study against PC-3, B16F10, K562, MDA-MB-231, A2780, ACHN and NUGC cancer cell lines. (n.d.). PMC. [Link]

  • SAR of pyrazoloadenine derivatives as cytotoxic agents and RET inhibitors. (n.d.). ResearchGate. [Link]

  • Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. (2025). MDPI. [Link]

  • Synthetic advances and SAR insights of pyrazole-based VEGFR-2 kinase inhibitors. (2025). ResearchGate. [Link]

  • Research on Pyrazole Derivatives via Molecular Modeling to Create Robust Rearranged during Transfection Kinase Inhibitors. (2024). Hilaris Publisher. [Link]

  • Pyrazole derivatives as potent inhibitors of c-Jun N-terminal kinase: Synthesis and SAR studies. (2014). R Discovery. [Link]

  • Synthesis and Evaluation of Novel 1-Methyl-1H-pyrazol-5-amine Derivatives with Disulfide Moieties as Potential Antimicrobial Agents. (2024). ACS Publications. [Link]

  • Synthesis, characterization and in-vitro antiproliferative effects of novel 5-amino pyrazole derivatives against breast cancer cell lines. (2011). PubMed. [Link]

  • Current status of pyrazole and its biological activities. (n.d.). PMC. [Link]

  • Synthesis and Evaluation of Novel 1-Methyl-1H-pyrazol-5-amine Derivatives with Disulfide Moieties as Potential Antimicrobial Agents. (2024). ACS Publications. [Link]

  • Halogenations of 3-aryl-1H-pyrazol-5-amines. (2021). Beilstein Archives. [Link]

  • Highly regioselective synthesis of 1-aryl-3 (or 5)-alkyl/aryl-5 (or 3)-(N-cycloamino)pyrazoles. (2005). PubMed. [Link]

  • Synthesis and structure-activity relationships of novel 1-arylmethyl-3-aryl-1H-pyrazole-5-carbohydrazide hydrazone derivatives as potential agents against A549 lung cancer cells. (2008). PubMed. [Link]

  • One-Pot Synthesis of 1-Aryl-3-trifluoromethylpyrazoles Using Nitrile Imines and Mercaptoacetaldehyde As a Surrogate of Acetylene. (n.d.). PMC. [Link]

  • Synthesis and anti-inflammatory evaluation of new 1,3,5-triaryl-4,5-dihydro-1H-pyrazole derivatives possessing an aminosulphonyl pharmacophore. (2015). PubMed. [Link]

  • Anti-inflammatory and antimicrobial activities of novel pyrazole analogues. (n.d.). PMC. [Link]

  • 1-Aryl-3-tert-butyl-1H-pyrazol-5-amines 25a–l. (n.d.). ResearchGate. [Link]

  • Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β. (n.d.). SciSpace. [Link]

  • Pyrazole–pyrazoline derivatives as next-generation anti-inflammatory agents. (2025). AZoNetwork. [Link]

  • SYNTHESIS OF 4-AROYL-5-ARYLPYRAZOLES AND 4-AROYL-3-ARYLPYRAZOLES VIA THE REACTION OF ENAMINODIKETONES WITH SUBSTITUTED HYDRAZINE. (2019). HETEROCYCLES. [Link]

  • Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. (2021). MDPI. [Link]

  • Synthesis and structure-activity relationships of novel 1-arylmethyl-3-aryl-1H-pyrazole-5-carbohydrazide derivatives as potential agents against A549 lung cancer cells. (2007). PubMed. [Link]

  • TNF-α and IL-1β inhibitors, 3, 5-disubstituted-4, 5-dihydro-1H-pyrazoles. (2017). Allied Academies. [Link]

  • Design, synthesis and structure-activity relationships of 3,5-diaryl-1H-pyrazoles as inhibitors of arylamine N-acetyltransferase. (2013). PubMed. [Link]

  • Microwave-assisted multi-component green synthesis of bioactive pyrazol-5-ol and its derivatives using graphene oxide as a recyclable catalyst. (2025). RSC Publishing. [Link]

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Foundational

Technical Guide: Precision Synthesis of 1-(4-Methoxyphenyl)-3-(p-tolyl)-1H-pyrazol-5-amine

The following technical guide details the precision synthesis of 1-(4-Methoxyphenyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine . This document is structured for researchers and process chemists, focusing on regiochemical int...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the precision synthesis of 1-(4-Methoxyphenyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine . This document is structured for researchers and process chemists, focusing on regiochemical integrity, scalable protocols, and mechanistic validation.

Executive Summary & Strategic Value

The 1-aryl-3-aryl-5-aminopyrazole scaffold is a privileged structure in medicinal chemistry, serving as the pharmacophore for various COX-2 inhibitors (e.g., Celecoxib analogues), p38 MAP kinase inhibitors, and anti-inflammatory agents.

The synthesis of 1-(4-Methoxyphenyl)-3-(p-tolyl)-1H-pyrazol-5-amine presents a specific regiochemical challenge: ensuring the aryl groups are positioned correctly at N1 and C3, while the amine occupies C5. The "inverted" regioisomer (1-aryl-5-aryl-3-amine) is a common impurity in uncontrolled cyclizations. This guide defines a regiospecific convergent synthesis utilizing a


-ketonitrile precursor to lock the C3-aryl position prior to cyclization.
Core Retrosynthetic Logic

The most robust disconnection relies on the condensation of a benzoylacetonitrile derivative with an aryl hydrazine . This route is thermodynamically driven to yield the 5-amino isomer due to the initial nucleophilic attack of the hydrazine on the highly electrophilic ketone carbonyl, followed by cyclization onto the nitrile.

Retrosynthesis target Target Molecule 1-(4-Methoxyphenyl)-3-(p-tolyl)-1H-pyrazol-5-amine intermediate Cyclization Precursors target->intermediate Knorr-type Cyclization sm1 Starting Material A (4-Methoxyphenyl)hydrazine HCl intermediate->sm1 sm2 Starting Material B 3-Oxo-3-(p-tolyl)propanenitrile (p-Methylbenzoylacetonitrile) intermediate->sm2

Figure 1: Retrosynthetic analysis demonstrating the convergent assembly of the pyrazole core.

Synthetic Methodology

Phase 1: Synthesis of the -Ketonitrile Scaffold

Objective: Synthesize 3-oxo-3-(p-tolyl)propanenitrile (Also known as 4-methylbenzoylacetonitrile). Rationale: Direct acylation of acetonitrile with an ester is preferred over the reaction of acid chlorides with cyanoacetate due to cleaner impurity profiles and the avoidance of difficult decarboxylation steps.

Reaction Scheme


Protocol 1.0: Claisen Condensation
  • Reagent Prep: In a flame-dried 500 mL 3-neck round-bottom flask (RBF) equipped with a reflux condenser and N2 inlet, suspend Sodium Hydride (60% in oil, 1.2 eq) in anhydrous THF (10 vol) .

  • Acetonitrile Activation: Add anhydrous Acetonitrile (1.2 eq) dropwise at 0°C. Stir for 15 minutes to generate the acetonitrile anion (cyanomethyl anion).

  • Acylation: Add a solution of Methyl p-toluate (1.0 eq) in THF dropwise over 30 minutes.

  • Reaction: Warm to room temperature, then heat to reflux (approx. 66°C) for 4–6 hours. Monitoring by TLC (Hexane:EtOAc 3:1) should show consumption of the ester.

  • Workup (Critical):

    • Cool the mixture to 0°C.

    • Quench slowly with water (exothermic!).

    • The sodium salt of the product is water-soluble. Extract non-polar impurities with diethyl ether and discard the organic layer.

    • Acidify the aqueous layer to pH 2–3 using 1M HCl. The

      
      -ketonitrile will precipitate as a solid.
      
    • Filter, wash with cold water, and dry under vacuum.

Yield Target: 75–85% Appearance: Off-white to pale yellow solid.

Phase 2: Regioselective Pyrazole Cyclization

Objective: Condensation of 3-oxo-3-(p-tolyl)propanenitrile with (4-methoxyphenyl)hydrazine. Mechanism: The reaction proceeds via an initial hydrazone formation at the ketone (C3), followed by intramolecular nucleophilic attack of the hydrazine-NH on the nitrile carbon (C5).

Mechanism step1 Reactants: Beta-Ketonitrile + Aryl Hydrazine step2 Intermediate: Hydrazone Formation (At Ketone Carbon) step1->step2 Acid Cat. / Reflux step3 Cyclization: Intramolecular Attack on Nitrile step2->step3 Tautomerization step4 Product: 1-(4-OMe-Ph)-3-(p-Tolyl)-5-NH2 step3->step4 Imino-Enamine Tautomerization

Figure 2: Mechanistic pathway ensuring the 5-amino regioselectivity.

Protocol 2.0: Cyclocondensation
  • Setup: Charge a 250 mL RBF with 3-oxo-3-(p-tolyl)propanenitrile (1.0 eq) and (4-Methoxyphenyl)hydrazine hydrochloride (1.1 eq) .

  • Solvent System: Add Ethanol (absolute, 10-15 vol) .

    • Note: If using hydrazine free base, add 2-3 drops of Glacial Acetic Acid to catalyze the hydrazone formation. If using the HCl salt, no external acid is needed.

  • Reaction: Heat to reflux (78°C) for 3–5 hours.

    • In-Process Control: Monitor by HPLC or TLC. The disappearance of the nitrile starting material is the endpoint.

  • Isolation:

    • Cool the reaction mixture to room temperature.

    • Concentrate the solvent to ~20% of original volume under reduced pressure.

    • Pour the residue into crushed ice/water (100 mL) with vigorous stirring.

    • Neutralize with saturated NaHCO3 if acid was used.

    • The crude pyrazole will precipitate. Filter the solid.[1]

  • Purification: Recrystallize from Ethanol/Water (9:1) or Methanol .

    • Dissolve in hot ethanol, filter hot to remove insolubles, then add warm water until slight turbidity appears. Cool slowly to 4°C.

Yield Target: 80–90% Melting Point: Expect range 160–170°C (Structure dependent, verify against standard).

Characterization & Data Validation

To validate the synthesis, the following spectroscopic data must be confirmed. The regiochemistry is confirmed primarily by the absence of a ketone signal and the presence of the amine signal in NMR.

Data TypeExpected Signal / ValueStructural Assignment
1H NMR (DMSO-d6)

2.35 ppm (s, 3H)
Methyl group on p-Tolyl ring

3.80 ppm (s, 3H)
Methoxy group on N-Aryl ring

5.30 - 5.80 ppm (bs, 2H)
-NH2 (5-Position). D2O exchangeable.

5.95 ppm (s, 1H)
Pyrazole-H4 . Characteristic singlet.

6.90 - 7.80 ppm (m, 8H)
Aromatic protons (Two AA'BB' systems).
IR Spectroscopy 3300 - 3400 cm

N-H stretching (Primary amine doublet).
2200 cm

ABSENT (CN stretch must be gone).
1690 cm

ABSENT (Ketone C=O must be gone).
Mass Spectrometry m/z ~ 280.1 [M+H]+Molecular Formula: C17H17N3O
Troubleshooting: Regioisomer Check

If the reaction temperature is too low or the pH is incorrect, the "3-amino" isomer is theoretically possible but rare via this route.

  • Differentiation: The 5-amino isomer (Target) typically has a sharper melting point and distinct chemical shift for the C4-H compared to the 3-amino isomer.

  • X-Ray Confirmation: If doubt persists, single-crystal X-ray diffraction is the gold standard. As noted in literature for similar analogues, the 1,3-diaryl-5-amine pattern is the thermodynamic product of benzoylacetonitrile + hydrazine [1].

Safety & Handling

  • Hydrazines: (4-Methoxyphenyl)hydrazine is toxic and a potential sensitizer. Handle in a fume hood. Avoid skin contact.[2]

  • Sodium Hydride: Reacts violently with water/moisture. Use under inert atmosphere (Argon/Nitrogen).

  • Acetonitrile: Flammable and toxic (metabolizes to cyanide).

References

  • Regiospecific Synthesis of 1-Aryl-3-phenyl-1H-pyrazol-5-amines Source: National Center for Biotechnology Information (NCBI) Context: Confirms the regioselectivity of benzoylacetonitrile condensation with aryl hydrazines to yield 1,3-diaryl-5-aminopyrazoles. URL:[Link]

  • Synthesis of 3-Oxo-3-(p-tolyl)propanenitrile (Precursor Data) Source: PubChem Context:[3] Physical properties and safety data for the ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    
    -ketonitrile intermediate.[4]
    URL:[Link]
    
  • General Methods for 5-Aminopyrazole Synthesis Source: Beilstein Journal of Organic Chemistry Context: Review of synthetic approaches to 5-aminopyrazoles, valid

    
    -ketonitrile route.
    URL:[Link]
    
  • Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles Source: Organic Chemistry Portal Context: Mechanistic insights into controlling pyrazole regiochemistry. URL:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Protocol: A Comprehensive Guide to the Regioselective Synthesis of 1-(4-Methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Abstract: This document provides a detailed protocol and in-depth scientific rationale for the regioselective synthesis of 1-(4-Methoxyphenyl)...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Abstract: This document provides a detailed protocol and in-depth scientific rationale for the regioselective synthesis of 1-(4-Methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine, a key heterocyclic scaffold. Pyrazole derivatives are of immense interest in medicinal chemistry due to their wide spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2][3][4][5] This guide focuses on a robust and highly regioselective synthetic route via the condensation of a β-ketonitrile with a substituted hydrazine, explaining the mechanistic basis for the observed selectivity and providing a step-by-step protocol for synthesis, purification, and characterization.

Introduction and Scientific Rationale

The pyrazole nucleus is a privileged scaffold in modern drug discovery, forming the core of numerous FDA-approved drugs.[4][5] Its unique five-membered aromatic structure, with two adjacent nitrogen atoms, allows for diverse substitution patterns and facilitates crucial interactions with biological targets through mechanisms like hydrogen bonding.[1] The target molecule, 1-(4-Methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine, is a 1,3,5-trisubstituted aminopyrazole. Such compounds are valuable building blocks for the synthesis of more complex molecules, including pyrazolo[1,5-a]pyrimidines and pyrazolo[3,4-b]pyridines, which themselves exhibit significant pharmacological activities.

The primary challenge in the synthesis of asymmetrically substituted pyrazoles is controlling the regioselectivity. The classical Knorr pyrazole synthesis, which involves the reaction of a 1,3-dicarbonyl compound with a hydrazine, can often lead to a mixture of regioisomers.[6][7] The method detailed herein overcomes this challenge by utilizing the reaction between 3-oxo-3-(p-tolyl)propanenitrile and (4-methoxyphenyl)hydrazine. This approach provides a direct and highly regioselective pathway to the desired 5-aminopyrazole isomer.

Reaction Mechanism and Basis for Regioselectivity

The synthesis proceeds through a well-established condensation-cyclization mechanism. The high regioselectivity is a direct consequence of the differential reactivity of the two nitrogen atoms in the (4-methoxyphenyl)hydrazine and the two electrophilic centers in the β-ketonitrile.

  • Initial Nucleophilic Attack: The reaction is initiated by the nucleophilic attack of the terminal, more basic nitrogen (-NH₂) of (4-methoxyphenyl)hydrazine onto the more electrophilic ketone carbonyl of 3-oxo-3-(p-tolyl)propanenitrile. The nitrogen atom attached to the methoxyphenyl group is less nucleophilic due to the delocalization of its lone pair into the aromatic ring.

  • Hydrazone Formation: This attack is followed by dehydration to form a stable hydrazone intermediate.

  • Intramolecular Cyclization: The key regioselective step involves the intramolecular nucleophilic attack of the second nitrogen atom (the one bonded to the phenyl ring) onto the carbon of the nitrile group.

  • Tautomerization: The resulting imine intermediate rapidly tautomerizes to form the stable, aromatic 5-aminopyrazole ring, which is the thermodynamic product.

This specific reaction pathway ensures the formation of the 1,3,5-trisubstituted product, precluding the formation of the alternative 1,3,4-trisubstituted isomer. The unambiguous structural determination of such regioisomers often requires advanced techniques like single-crystal X-ray diffraction, highlighting the importance of a regiospecific synthesis.[8]

Reaction Mechanism Diagram

G cluster_start Starting Materials cluster_steps Reaction Pathway Start1 3-Oxo-3-(p-tolyl)propanenitrile Step1 Step 1: Nucleophilic Attack (Terminal -NH₂ attacks ketone) Start1->Step1 Ketone Carbonyl Start2 (4-Methoxyphenyl)hydrazine Start2->Step1 Terminal Nitrogen Step2 Step 2: Dehydration (Hydrazone Formation) Step1->Step2 Forms C=N bond Step3 Step 3: Intramolecular Cyclization (N attacks nitrile) Step2->Step3 Hydrazone Intermediate Step4 Step 4: Tautomerization Step3->Step4 Forms 5-membered ring Product 1-(4-Methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine Step4->Product Aromatization

Caption: Regioselective reaction mechanism.

Detailed Experimental Protocol

This protocol outlines the synthesis of 1-(4-Methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine from commercially available starting materials.

Materials and Reagents
Reagent/MaterialMolecular Weight ( g/mol )Quantity (mmol)Mass/VolumeNotes
3-Oxo-3-(p-tolyl)propanenitrile159.1810.01.59 gStarting β-ketonitrile
(4-Methoxyphenyl)hydrazine hydrochloride174.6210.51.83 gHydrazine source
Sodium Acetate (anhydrous)82.0311.00.90 gBase to free the hydrazine
Ethanol (absolute)46.07-40 mLReaction Solvent
Ethyl Acetate88.11-~150 mLExtraction Solvent
Hexane86.18-~350 mLFor chromatography/recrystallization
Saturated Sodium Bicarbonate solution--~50 mLFor work-up
Brine--~50 mLFor work-up
Anhydrous Sodium Sulfate142.04-~5 gDrying agent
Silica Gel--As neededFor column chromatography
Equipment
  • 100 mL round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and hotplate

  • Separatory funnel (250 mL)

  • Rotary evaporator

  • Glassware for column chromatography

  • Beakers, graduated cylinders, and other standard laboratory glassware

  • TLC plates (silica gel 60 F₂₅₄)

  • Melting point apparatus

Step-by-Step Procedure
  • Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-oxo-3-(p-tolyl)propanenitrile (1.59 g, 10.0 mmol), (4-methoxyphenyl)hydrazine hydrochloride (1.83 g, 10.5 mmol), and anhydrous sodium acetate (0.90 g, 11.0 mmol).

  • Solvent Addition: Add 40 mL of absolute ethanol to the flask. The sodium acetate acts as a base to neutralize the HCl salt, liberating the free hydrazine in situ.

  • Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 80-85 °C) with vigorous stirring.

  • Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) with a mobile phase of 30:70 ethyl acetate/hexane. Spot the starting material and the reaction mixture. The reaction is typically complete within 4-6 hours, as indicated by the consumption of the limiting reagent (the β-ketonitrile).

  • Solvent Removal: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

  • Aqueous Work-up: Dissolve the resulting residue in ethyl acetate (75 mL). Transfer the solution to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution (1 x 50 mL) and brine (1 x 50 mL).[9]

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

  • Purification: The crude product can be purified by one of two methods:

    • Recrystallization: Dissolve the crude solid in a minimum amount of hot ethyl acetate and add hexane until turbidity is observed. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization. Collect the purified crystals by vacuum filtration.

    • Column Chromatography: If the product is an oil or contains persistent impurities, purify it using flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane (e.g., starting from 10% and increasing to 30% ethyl acetate).[10]

  • Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. Determine the melting point of the solid product. The expected product is a pale yellow or off-white solid.

Expected Characterization Data
  • ¹H NMR (400 MHz, CDCl₃) δ (ppm): ~7.5-7.2 (m, Ar-H), ~7.0-6.8 (m, Ar-H), ~5.8 (s, 1H, pyrazole-H), ~4.0 (br s, 2H, -NH₂), ~3.8 (s, 3H, -OCH₃), ~2.4 (s, 3H, Ar-CH₃).

  • ¹³C NMR (101 MHz, CDCl₃) δ (ppm): ~160-155 (Ar-C-O), ~150-140 (Pyrazole C), ~140-120 (Ar-C), ~115 (Ar-C), ~85-95 (Pyrazole C-4), ~55.5 (-OCH₃), ~21.5 (Ar-CH₃).

  • MS (ESI+): m/z calculated for C₁₇H₁₇N₃O [M+H]⁺: 280.14. Found: 280.1.

Workflow and Safety

Experimental Workflow Diagram

G cluster_workflow Synthesis & Purification Workflow Setup 1. Combine Reactants (β-Ketonitrile, Hydrazine Salt, Base in EtOH) Reflux 2. Heat to Reflux (4-6 hours) Setup->Reflux Monitor 3. Monitor by TLC Reflux->Monitor Evap 4. Remove Solvent (Rotary Evaporator) Monitor->Evap Reaction Complete Workup 5. Aqueous Work-up (EtOAc, NaHCO₃, Brine) Evap->Workup Dry 6. Dry & Concentrate Workup->Dry Purify 7. Purify Product (Recrystallization or Chromatography) Dry->Purify Analyze 8. Characterize (NMR, MS, MP) Purify->Analyze

Caption: Overall experimental workflow.

Safety Precautions
  • Hydrazine Derivatives: (4-Methoxyphenyl)hydrazine hydrochloride is toxic and a potential sensitizer. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Conduct all manipulations in a well-ventilated fume hood.

  • Solvents: Ethanol, ethyl acetate, and hexane are flammable. Ensure there are no open flames or ignition sources nearby.

  • General: Follow standard laboratory safety procedures at all times.

Troubleshooting

IssuePossible Cause(s)Suggested Solution(s)
Low or No Product Yield Incomplete reaction; impure starting materials.Increase reaction time and re-check via TLC. Ensure the hydrazine salt was effectively neutralized by the base.[10]
Formation of Side Products Presence of regioisomer; side reactions.The described method is highly regioselective. If isomers are detected, purification by column chromatography is essential.
Difficulty in Purification Product is an oil; impurities co-elute or co-crystallize.Try a different solvent system for recrystallization or chromatography. Acid-base extraction can sometimes remove unreacted hydrazine.[10][11]

References

  • Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry - Research and Reviews. (2024). Research & Reviews: Journal of Medicinal and Organic Chemistry.
  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (2023). MDPI. Available at: [Link]

  • PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. (2026). ResearchGate. Available at: [Link]

  • Synthesis of 1,3,5-trisubstituted pyrazolines as potential antimalarial and antimicrobial agents. (2017). PubMed. Available at: [Link]

  • Pyrazole: an emerging privileged scaffold in drug discovery. (2023). PMC. Available at: [Link]

  • Synthesis of 1,3,5-trisubstituted pyrazoles via 1,3-dipolar cycloaddition of nitrile imines with ninhydrin-derived Morita–Baylis–Hillman carbonates. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

  • Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. (2025). RSC Publishing. Available at: [Link]

  • Method for purifying pyrazoles. (n.d.). Google Patents.
  • Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. (2014). Organic Chemistry Portal. Available at: [Link]

  • Synthesis, Crystal Structure, and Supramolecular Understanding of 1,3,5-Tris(1-phenyl-1H-pyrazol-5-yl)benzenes. (2017). MDPI. Available at: [Link]

  • Synthesis of 1,3,5-trisubstituted pyrazoles. (n.d.). ResearchGate. Available at: [Link]

  • Knorr Pyrazole Synthesis. (2025). J&K Scientific LLC. Available at: [Link]

  • 1-(4-Methoxyphenyl)-3-phenyl-1H-pyrazol-5-amine. (n.d.). PMC. Available at: [Link]

  • Synthesis of some novel pyrazole derivatives and evaluation of their purification of chromatography in thin-layer chromatography. (2025). ResearchGate. Available at: [Link]

  • CHEMOSELECTIVE SYNTHESIS OF PYRAZOLE DERIVATIVES VIA β-ENAMINO KETO ESTERS. (2000). HETEROCYCLES. Available at: [Link]

  • A kind of preparation method of pyrazole derivatives. (n.d.). Google Patents.
  • Synthesis, Reactions and Medicinal Uses of Pyrazole. (n.d.). Pharmaguideline. Available at: [Link]

  • 194 recent advances in the synthesis of new pyrazole deriv
  • Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. Available at: [Link]

  • 1H-pyrazole, 4,5-dihydro-3-(4-methoxyphenyl)-1,5-diphenyl-. (n.d.). SpectraBase. Available at: [Link]

  • Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. (2008). Organic Chemistry Portal. Available at: [Link]

  • 3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine. (2021). MDPI. Available at: [Link]

  • Novel Regioselective Synthesis of 1,3,4,5-Tetrasubstituted Pyrazoles and Biochemical Valuation on F1FO-ATPase and Mitochondrial Permeability Transition Pore Formation. (2023). MDPI. Available at: [Link]

  • Intermolecular Interactions of 3,5-bis(4-Methoxyphenyl)-4,5- dihydro-1H-pyrazole-1-carbothioamide. (2022). -ORCA - Cardiff University. Available at: [Link]

  • Regioselective Synthesis of 3,5-Disubstituted Pyrazoles. (2020). Thieme Chemistry. Available at: [Link]

  • 1-(4-fluorophenyl)-3-(4-methoxyphenyl)-1h-pyrazol-5-amine. (n.d.). PubChemLite. Available at: [Link]

  • Synthesis of 1-((4-methoxyphenyl)-3-alkynes)-1H-pyrrole-2,5-diones and functionalization to triazoles. (2016). ResearchGate. Available at: [Link]

Sources

Application

One-pot synthesis methods for polysubstituted 5-aminopyrazoles

Application Note: Advanced One-Pot Synthesis of Polysubstituted 5-Aminopyrazoles Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols E...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Advanced One-Pot Synthesis of Polysubstituted 5-Aminopyrazoles Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Executive Summary & Pharmacological Relevance

Polysubstituted 5-aminopyrazoles are privileged scaffolds in medicinal chemistry, serving as core pharmacophores for numerous kinase inhibitors, anti-inflammatory agents, and anti-tumor drugs. Traditionally, synthesizing these densely functionalized heterocycles required multi-step linear sequences characterized by low atom economy, toxic solvent dependencies, and tedious intermediate purifications.

The paradigm has shifted toward one-pot multicomponent reactions (MCRs) . By combining three or more starting materials in a single reaction vessel, MCRs leverage cascading bond-forming events. This guide provides an authoritative, mechanistic breakdown of modern one-pot synthesis methods for 5-aminopyrazoles, detailing causality-driven protocols that utilize microwave irradiation, halogen catalysis, and green heterogeneous systems.

Mechanistic Foundations of Multicomponent Assembly

The classic three-component synthesis of 5-aminopyrazole-4-carbonitriles typically involves an aldehyde (or ketone), an active methylene compound (like malononitrile), and a substituted hydrazine. The reaction is a highly orchestrated cascade:

  • Knoevenagel Condensation: The aldehyde and malononitrile undergo a base- or acid-catalyzed condensation to form an electrophilic alkylidenemalononitrile intermediate.

  • Michael Addition: The dinucleophilic hydrazine attacks the electron-deficient alkene of the intermediate.

  • Intramolecular Cyclization: The secondary amine of the hydrazine moiety attacks the pendant cyano group, followed by tautomerization to yield the aromatic 5-aminopyrazole core.

Mechanism A Aldehyde (Electrophile) C Knoevenagel Condensation Intermediate A->C Base/Catalyst B Malononitrile (Active Methylene) B->C E Michael Addition Adduct C->E + Hydrazine D Phenylhydrazine (Dinucleophile) D->E F Intramolecular Cyclization & Tautomerization E->F G Polysubstituted 5-Aminopyrazole F->G -H2O / Shift

Mechanistic pathway of three-component 5-aminopyrazole synthesis.

State-of-the-Art Synthetic Strategies

A. Microwave-Assisted Catalyst-Free Synthesis

Microwave irradiation provides uniform, rapid heating that bypasses the thermal gradients of conventional oil baths. Dolzhenko et al. developed a highly efficient, catalyst-free one-pot synthesis of N-pyrazolylformamidines and triazine-annulated derivatives by reacting 5-aminopyrazoles with triethyl orthoformate (TEOF) and cyclic secondary amines[1]. The microwave energy selectively accelerates the condensation, minimizing thermal degradation and yielding unsymmetric formamidines with high chemo- and regioselectivity[1].

B. Halogen-Catalyzed Selenylation

Incorporating selenium into the pyrazole core enhances its biological profile. Pires et al. introduced a direct multicomponent strategy using molecular iodine (50 mol%) to synthesize 5-amino-4-(arylselanyl)-1H-pyrazoles from benzoylacetonitriles, arylhydrazines, and diaryl diselenides[2]. Iodine acts as a mild, halophilic Lewis acid, activating the nitrile group for cyclization while simultaneously facilitating the electrophilic cleavage of the Se-Se bond[2][3].

C. Green Heterogeneous Catalysis & Hydrotropes

To eliminate toxic solvents, recent protocols utilize mechanochemistry or aqueous media. The use of PANI-ZrO₂ (polyaniline-zirconium dioxide) under solvent-free grinding conditions provides a highly recyclable, heterogeneous catalytic surface that brings reactants into close proximity, drastically reducing reaction times[4]. Alternatively, sodium p-toluenesulfonate (NaPTS) can be used as a hydrotrope in water; it aggregates to form non-covalent micelles that solubilize hydrophobic organic precursors, enabling smooth cyclocondensation in an entirely aqueous environment[5].

Quantitative Data & Yield Comparison

The table below summarizes the operational metrics of the discussed one-pot methodologies.

Synthesis MethodReagentsCatalyst / PromoterSolventConditionsYield (%)
Microwave-Assisted [1]5-aminopyrazoles, TEOF, cyclic aminesNone (Catalyst-free)Toluene or NeatMW, 120°C, 15–30 min75–95%
Iodine-Catalyzed [2]Benzoylacetonitriles, arylhydrazines, diaryl diselenidesMolecular I₂ (50 mol%)Acetonitrile (MeCN)Reflux, 48 h24–96%
Heterogeneous Grinding [4]Aldehydes, malononitrile, phenylhydrazinesPANI-ZrO₂Solvent-freeRoom Temp, Grinding, 10-20 min85–98%
Aqueous Hydrotropic [5]Aldehydes, malononitrile, phenylhydrazinesNaPTS (Hydrotrope)WaterStirring, 50°C79–89%

Validated Experimental Protocols

The following protocols are engineered as self-validating systems. Causality is explicitly stated to empower researchers to troubleshoot and adapt the methods to novel substrates.

Protocol 1: Microwave-Assisted Synthesis of N-Pyrazolylformamidines

Adapted from the catalyst-free methodology for high-throughput library generation.

Objective: Rapid assembly of functionalized formamidines via a three-component reaction[1].

  • Reagent Preparation: In a 10 mL microwave-transparent quartz vial, combine the polysubstituted 5-aminopyrazole (1.0 mmol), triethyl orthoformate (1.5 mmol), and the cyclic secondary amine (1.2 mmol).

    • Causality: An excess of TEOF is used to drive the equilibrium forward by continuously removing the ethanol byproduct. The quartz vial ensures optimal microwave penetration without absorbing the energy itself.

  • Solvent Addition: Add 2.0 mL of anhydrous toluene.

    • Causality: Toluene forms an azeotrope with the generated ethanol, which facilitates its removal and prevents the reverse hydrolysis reaction[1].

  • Microwave Irradiation: Seal the vial and irradiate in a dedicated microwave synthesizer (e.g., Anton Paar or CEM) at 120°C for 15 minutes.

    • Causality: Controlled microwave heating instantly achieves the activation energy required for the trimolecular collision, suppressing the formation of symmetric amidine side-products that typically occur under prolonged conventional heating[1].

  • Validation & Isolation: Monitor completion via TLC (Eluent: EtOAc/Hexane 1:1). Upon completion, cool the vessel rapidly to 0°C using compressed air.

    • Causality: Rapid cooling decreases the solubility of the highly polar product, inducing supersaturation and immediate crystallization.

  • Purification: Filter the precipitate under a vacuum and wash with cold ethanol (2 × 5 mL). Dry under high vacuum to afford the pure product.

Workflow Step1 Reagent Mixing (Equimolar Ratio) Step2 Microwave Irradiation (Controlled Heating) Step1->Step2 Step3 TLC Monitoring (Reaction Completion) Step2->Step3 Step4 Cooling & Precipitation (Crystallization) Step3->Step4 Step5 Filtration & Washing (Purification) Step4->Step5

Step-by-step workflow for microwave-assisted multicomponent synthesis.

Protocol 2: Iodine-Catalyzed Synthesis of 4-(Arylselanyl)-1H-pyrazoles

A transition-metal-free approach for introducing organoselenium pharmacophores.

Objective: One-pot construction of selenium-containing 5-aminopyrazoles[2].

  • Reaction Assembly: In a 25 mL round-bottom flask, dissolve benzoylacetonitrile (0.5 mmol), arylhydrazine (0.7 mmol), and diaryl diselenide (0.5 mmol) in 3.0 mL of Acetonitrile (MeCN).

    • Causality: MeCN is selected as a polar aprotic solvent because it stabilizes the highly polar ionic intermediates generated during the Knoevenagel/Michael cascade without competitively reacting with the electrophiles[2][3].

  • Catalyst Introduction: Add molecular iodine (I₂, 50 mol%) to the stirring mixture.

    • Causality: Molecular iodine acts as a dual-purpose Lewis acid. It activates the nitrile carbon toward intramolecular nucleophilic attack by the hydrazine and polarizes the Se-Se bond of the diaryl diselenide for electrophilic trapping[2][3].

  • Reflux & Oxidation: Equip the flask with a reflux condenser and stir at reflux temperature (approx. 82°C) for 48 hours open to the ambient air.

    • Causality: The presence of atmospheric oxygen is critical; air acts as the terminal oxidant necessary to regenerate the active iodine species, ensuring catalytic turnover[3].

  • Quenching & Extraction: Cool the mixture to room temperature and quench with saturated aqueous sodium thiosulfate (Na₂S₂O₃, 10 mL).

    • Causality: Thiosulfate reduces any unreacted molecular iodine to water-soluble iodide ions, preventing halogen contamination of the final product. Extract the aqueous layer with ethyl acetate (3 × 15 mL).

  • Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Conclusion

The transition from linear, step-wise syntheses to one-pot multicomponent reactions represents a critical advancement in the generation of 5-aminopyrazole libraries. By understanding the mechanistic causality—whether leveraging the uniform energy distribution of microwave irradiation or the dual-activation properties of molecular iodine—researchers can predictably tune these protocols to accommodate diverse, highly functionalized substrates for drug discovery pipelines.

References

  • A New, One-Pot, Multicomponent Synthesis of Bioactive N-Pyrazolylformamidines under Microwave Irradiation. ResearchGate. Available at:[Link]

  • Molecular iodine-catalyzed one-pot multicomponent synthesis of 5-amino-4-(arylselanyl)-1H-pyrazoles. Beilstein Journal of Organic Chemistry. Available at:[Link]

  • PANI-ZrO2 is a green and efficient Catalyst for One-pot multicomponent synthesis of 5-aminopyrazole-4-carbonitrile. JETIR. Available at:[Link]

  • Synthesis and Properties of Pyrazoles. Encyclopedia MDPI. Available at:[Link]

Sources

Method

Microwave-assisted synthesis of 1-(4-Methoxyphenyl)-3-P-tolyl-1H-pyrazol-5-amine

Application Note: Microwave-Assisted Synthesis of 1-(4-Methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine Executive Summary This application note details a robust, microwave-assisted protocol for the synthesis of 1-(4-methoxyph...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Microwave-Assisted Synthesis of 1-(4-Methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine

Executive Summary

This application note details a robust, microwave-assisted protocol for the synthesis of 1-(4-methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine . 5-Aminopyrazoles are critical pharmacophores in medicinal chemistry, serving as precursors for pyrazolo[1,5-a]pyrimidines and acting as potent inhibitors of p38 MAP kinase and COX-1/COX-2 enzymes.

Traditional thermal synthesis (refluxing ethanol/acetic acid) often requires 6–12 hours and suffers from variable yields due to competing side reactions. The microwave-assisted method described herein utilizes dielectric heating to accelerate the cyclocondensation of 3-oxo-3-(p-tolyl)propanenitrile with 4-methoxyphenylhydrazine, reducing reaction time to under 20 minutes while improving regioselectivity and yield.

Chemical Basis & Mechanism

The synthesis relies on the regioselective cyclocondensation of a


-ketonitrile with an aryl hydrazine.
  • Precursors:

    • Electrophile: 3-Oxo-3-(p-tolyl)propanenitrile (contains a reactive ketone and a nitrile group).

    • Nucleophile: 4-Methoxyphenylhydrazine (typically supplied as the hydrochloride salt).

  • Mechanism:

    • Hydrazone Formation: The terminal amino group (

      
      ) of the hydrazine, being the most nucleophilic center, attacks the ketone carbonyl of the 
      
      
      
      -ketonitrile. This step is acid-catalyzed.
    • Cyclization: The internal nitrogen (

      
      ) attacks the nitrile carbon (
      
      
      
      ).
    • Aromatization: Tautomerization yields the stable 5-aminopyrazole core.

Regioselectivity Note: The formation of the 5-amino isomer (vs. the 3-amino isomer) is favored because the terminal nitrogen of the aryl hydrazine is less sterically hindered and more nucleophilic, preferentially attacking the highly electrophilic ketone carbonyl first.

Figure 1: Reaction Mechanism & Pathway[1]

ReactionMechanism Precursors Precursors (Beta-Ketonitrile + Aryl Hydrazine) Intermediate Intermediate (Arylhydrazone) Precursors->Intermediate Step 1: Condensation (-H2O) Transition Cyclization (Intramolecular Nucleophilic Attack) Intermediate->Transition Step 2: Nitrile Attack Product Product 1-(4-Methoxyphenyl)-3-p-tolyl- 1H-pyrazol-5-amine Transition->Product Step 3: Tautomerization

Caption: Sequential pathway from precursors to the final aminopyrazole scaffold via hydrazone intermediate.[1][2]

Materials & Equipment

Reagents
ReagentMW ( g/mol )Equiv.Role
3-Oxo-3-(p-tolyl)propanenitrile 159.191.0Substrate (

-ketonitrile)
4-Methoxyphenylhydrazine HCl 174.631.1Reactant
Sodium Acetate (NaOAc) 82.031.1Base (buffers HCl salt)
Ethanol (Absolute) 46.07SolventGreen Solvent
Glacial Acetic Acid 60.05Cat.Catalyst (Optional)
Equipment
  • Microwave Reactor: Single-mode synthesizer (e.g., CEM Discover or Biotage Initiator) capable of dynamic pressure control.

  • Vessel: 10 mL or 35 mL pressure-sealed glass vial with silicone/PTFE septum.

  • Stirring: Magnetic stir bar (Teflon coated).

Experimental Protocol

This protocol is designed for a 2.0 mmol scale .

Step 1: Preparation of Reaction Mixture
  • In a 10 mL microwave process vial, weigh 318 mg (2.0 mmol) of 3-oxo-3-(p-tolyl)propanenitrile.

  • Add 384 mg (2.2 mmol) of 4-methoxyphenylhydrazine hydrochloride.

  • Add 180 mg (2.2 mmol) of Sodium Acetate (anhydrous).

    • Note: NaOAc is essential to neutralize the HCl from the hydrazine salt, generating the free hydrazine in situ while creating a buffered acetic acid medium that catalyzes the condensation.

  • Add 4.0 mL of Absolute Ethanol.

  • Add a magnetic stir bar and cap the vial securely.

Step 2: Microwave Irradiation

Program the microwave reactor with the following parameters:

ParameterSettingRationale
Temperature 120 °COptimal for cyclization without degradation.
Time 15:00 minSufficient for >95% conversion.
Pressure Limit 250 psiSafety cutoff (EtOH vapor pressure).
Power Dynamic (Max 200W)Maintains set temp; prevents overshoot.
Stirring HighEnsures homogeneity.
Pre-stir 30 secondsMixes reagents before heating.
Step 3: Workup & Purification
  • Cooling: Allow the vial to cool to room temperature (compressed air cooling usually integrated in MW reactors).

  • Precipitation: Pour the reaction mixture into 20 mL of ice-cold water with vigorous stirring. The product should precipitate as a solid.[3]

    • Troubleshooting: If an oil forms, scratch the flask walls with a glass rod or add a seed crystal to induce crystallization.

  • Filtration: Collect the solid by vacuum filtration using a Buchner funnel.

  • Washing: Wash the filter cake with:

    • 2 x 5 mL cold water (removes salts).

    • 1 x 2 mL cold 10% EtOH/Water (removes unreacted hydrazine).

  • Recrystallization: Recrystallize the crude solid from hot Ethanol. Dissolve in minimum boiling EtOH, filter while hot (if necessary), and allow to cool slowly.

  • Drying: Dry the crystals in a vacuum oven at 50 °C for 4 hours.

Figure 2: Experimental Workflow

Workflow Start Start: Weigh Reagents (Nitrile + Hydrazine HCl + NaOAc) Mix Solvent Addition (4 mL EtOH) Start->Mix MW Microwave Irradiation 120°C, 15 min, Dynamic Power Mix->MW Quench Quench Pour into Ice Water MW->Quench Precip Precipitation Check Quench->Precip Precip->Quench Oiling (Scratch/Seed) Filter Filtration & Wash Precip->Filter Solid Forms Recryst Recrystallization (Hot Ethanol) Filter->Recryst Analyze Characterization (NMR, MS, MP) Recryst->Analyze

Caption: Decision tree and workflow for the synthesis and isolation of the target aminopyrazole.

Characterization & Expected Data

Verify the product identity using the following spectroscopic markers.

  • Appearance: White to pale yellow crystalline solid.

  • Melting Point: Expected range: 155–165 °C (Dependent on purity; verify experimentally).

  • 
    H NMR (400 MHz, DMSO-
    
    
    
    ):
    • 
       2.35 (s, 3H, Ar-CH 
      
      
      
      ) – Tolyl methyl group.
    • 
       3.80 (s, 3H, O-CH 
      
      
      
      ) – Methoxy group.
    • 
       5.40 (s, 2H, -NH 
      
      
      
      , exchangeable with D
      
      
      O) – Characteristic broad singlet of 5-amino group.
    • 
       5.95 (s, 1H, Pyrazole-4H ) – Sharp singlet, diagnostic of pyrazole ring.
      
    • 
       7.00–7.80 (m, 8H, Ar-H ) – Aromatic protons (two AA'BB' systems).
      
  • Mass Spectrometry (ESI+):

    • Calculated Mass (

      
      ): 279.14
      
    • Observed

      
      
      

References

  • Mótyán, G., et al. (2020).[4] "Microwave-Assisted Synthesis, Proton Dissociation Processes, and Anticancer Evaluation of Novel D-Ring-Fused Steroidal 5-Amino-1-Arylpyrazoles." Applied Sciences, 10(1), 229.[4] [Link]

  • Fichez, J., et al. (2011). "Recent Advances in Aminopyrazoles Synthesis and Functionalization." Beilstein Journal of Organic Chemistry, 7, 145-161. [Link]

  • Azarifar, D., et al. (2012). "Microwave Assisted Synthesis of N-[4-(5-Aryl-1H-pyrazol-3-yl)phenyl]benzenesulfonamides." Rasayan Journal of Chemistry, 5(2), 228-232. [Link]

Sources

Application

Molecular Docking Protocol: Optimizing Pyrazole-5-amines as Selective COX-2 Inhibitors

Executive Summary & Biological Context The development of selective Cyclooxygenase-2 (COX-2) inhibitors remains a critical pursuit in medicinal chemistry to treat inflammation while sparing the gastrointestinal toxicity...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Biological Context

The development of selective Cyclooxygenase-2 (COX-2) inhibitors remains a critical pursuit in medicinal chemistry to treat inflammation while sparing the gastrointestinal toxicity associated with COX-1 inhibition.[1] The pyrazole-5-amine scaffold serves as a privileged structure in this domain, offering a rigid template that can be decorated to exploit the subtle structural differences between the COX isoforms.

This guide provides a high-fidelity protocol for performing molecular docking studies of these compounds. Unlike generic docking guides, this protocol focuses on the specific steric and electrostatic requirements of the COX-2 "selectivity pocket" and the tautomeric complexity of the pyrazole core.

The Structural Logic of Selectivity

The primary challenge in designing COX-2 inhibitors is differentiating between the constitutive COX-1 and the inducible COX-2 isoforms, which share ~60% sequence homology. The "Selectivity Filter" relies almost entirely on a single amino acid substitution at position 523:

  • COX-1: Contains Ile523 (Bulky).[2][3]

  • COX-2: Contains Val523 (Smaller).[2][3][4][5]

This single methylene group difference opens a secondary hydrophobic pocket in COX-2, allowing bulky substituents (like the sulfonamide in Celecoxib or specific aryl groups on pyrazole-5-amines) to bind.

Visualizing the Selectivity Logic

The following diagram illustrates the decision logic governing ligand selectivity, which must be the central hypothesis of your docking study.

COX_Selectivity_Logic Ligand Pyrazole-5-amine (Bulky Substituent) Target Target Isoform? Ligand->Target COX1 COX-1 Channel (Ile523) Target->COX1 Constitutive COX2 COX-2 Channel (Val523) Target->COX2 Inducible Clash Steric Clash (Pocket Closed) COX1->Clash Ile523 blocks entry Bind Access to Side Pocket (Hydrophobic Interaction) COX2->Bind Val523 creates space Outcome1 Low Affinity (No Inhibition) Clash->Outcome1 Outcome2 High Affinity (Selective Inhibition) Bind->Outcome2

Figure 1: The mechanistic logic of COX-2 selectivity driven by the Val523/Ile523 gatekeeper residue.

Experimental Protocol

Phase 1: Protein Preparation (The Foundation)

Objective: Create a clean, biologically relevant receptor model. Standard Reference: PDB ID 3LN1 (Celecoxib bound to COX-2) is the industry gold standard for pyrazole-based inhibitors due to the structural similarity of the ligand [1].

  • Structure Retrieval: Download 3LN1.pdb from the RCSB Protein Data Bank.

  • Chain Selection: The crystal structure is a dimer. Retain Chain A and remove Chain B to reduce computational cost without losing accuracy.

  • Solvation Management (Critical Step):

    • General Rule: Remove all bulk water molecules.

    • Expert Insight: Inspect waters near Arg120 and Tyr355 . If a water molecule bridges the ligand and protein (forming a specific H-bond network), retain it. For standard screening (e.g., AutoDock Vina), removal is safer to prevent artificial clashes.

  • Protonation: Add polar hydrogens. Ensure His90 is protonated appropriately to interact with the ligand's polar groups.

Phase 2: Ligand Preparation (The Variable)

Objective: Generate accurate 3D conformers and tautomers. Target: Pyrazole-5-amine derivatives.

  • Tautomer Generation (Crucial):

    • Pyrazoles exhibit annular tautomerism (1H- vs. 2H-pyrazole).

    • Protocol: Generate both tautomers for every ligand. The position of the proton on the pyrazole nitrogen determines whether it acts as a donor or acceptor to Arg120 .

  • Energy Minimization: Minimize ligands using the MMFF94 force field to relieve internal strain (Gradient < 0.01 kcal/mol/Å).

  • Charge Assignment: Compute Gasteiger partial charges. Ensure the 5-amine group is modeled as neutral (-NH2) rather than protonated (-NH3+), as the hydrophobic channel of COX-2 generally disfavors highly charged species at the core binding site.

Phase 3: Grid Generation & Docking

Objective: Define the search space and run the algorithm.

  • Grid Definition:

    • Center: X: 29.5, Y: -21.0, Z: -15.0 (Approximate coordinates of Celecoxib in 3LN1).

    • Dimensions: 25Å x 25Å x 25Å. This size is sufficient to encompass the main channel and the Val523 side pocket.

  • Algorithm Selection:

    • Recommended: AutoDock Vina (for speed/accuracy balance) or Schrödinger Glide (XP mode for high precision).

    • Exhaustiveness: Set to 32 (Vina) or equivalent "High" setting to ensure the algorithm finds the global minimum in the complex side pocket.

Phase 4: Validation (The Control)

Objective: Prove the protocol works before testing new compounds.

  • Redocking: Extract the crystallized Celecoxib from 3LN1.

  • Blind Docking: Dock it back into the prepared protein.

  • Metric: Calculate the Root Mean Square Deviation (RMSD) between the docked pose and the crystal pose.

    • Pass: RMSD < 2.0 Å.[6][7]

    • Ideal: RMSD < 1.5 Å [2].[6][8]

Workflow Visualization

The following diagram outlines the step-by-step computational workflow required to execute this study.

Docking_Workflow cluster_prep Phase 1: Preparation cluster_dock Phase 2: Simulation cluster_anal Phase 3: Analysis PDB PDB: 3LN1 (COX-2 + Celecoxib) Clean Remove Waters Isolate Chain A PDB->Clean Grid Grid Box (Center on Val523) Clean->Grid LigPrep Ligand Prep (Generate Tautomers) Dock Docking Algorithm (Vina/Glide) LigPrep->Dock Grid->Dock RMSD Validation (RMSD < 2.0Å) Dock->RMSD Interact Interaction Profiling (H-Bonds/Hydrophobic) RMSD->Interact If Valid

Figure 2: Computational workflow for molecular docking of pyrazole-5-amines.

Data Presentation & Analysis

When reporting your results, you must quantify the interactions.[9] Do not rely solely on "Docking Scores" (kcal/mol); you must correlate scores with specific residue interactions.

Representative Data Table

The table below summarizes the expected interaction profile for a potent pyrazole-5-amine COX-2 inhibitor compared to the standard (Celecoxib).

Compound IDBinding Affinity (kcal/mol)H-Bond Interactions (Key Residues)Hydrophobic Contacts (Selectivity Pocket)RMSD (Å)
Celecoxib (Ref) -11.2Arg120, Gln192, Leu352Val523 , Phe518, Trp3870.8 (Redock)
Pyz-Amine-01 -10.5Arg120 (via 5-NH2), Tyr355Val523, Ala527N/A
Pyz-Amine-02 -8.1Ser530(Steric Clash with Val523)N/A
Pyz-Amine-03 -11.8Arg120, Ser530, Arg513 Val523 , Leu384N/A
Interpretation of Interactions[1][9]
  • Arg120 / Tyr355: These residues form the "gate" of the channel. A hydrogen bond here (often via the amine group of the pyrazole) anchors the ligand [3].

  • Val523: Interaction with this residue is the hallmark of selectivity. If your ligand clashes here, it is likely too bulky; if it doesn't fill this space, it may lose selectivity against COX-1.[10][11]

  • Arg513: In COX-2, this residue is available for H-bonding in the side pocket. Accessing Arg513 often correlates with high potency and selectivity.

Troubleshooting & Expert Tips

  • Issue: High RMSD (> 2.0 Å) during validation.

    • Cause: Incorrect grid center or ligand protonation state.

    • Fix: Ensure the sulfonamide/amine groups are neutral if that matches the crystal environment. Re-center the grid on the centroid of the co-crystallized ligand.

  • Issue: Ligands not entering the side pocket.

    • Cause: The "Selectivity Pocket" is tight.

    • Fix: Use "Flexible Residue" docking. Allow Arg120 and Val523 to rotate during the simulation to accommodate induced-fit effects.

  • Issue: Poor correlation with IC50 data.

    • Cause: Neglecting solvation effects.

    • Fix: Use MM-GBSA (Molecular Mechanics-Generalized Born Surface Area) post-processing to calculate free energy of binding (

      
      ), which is more accurate than raw docking scores.
      

References

  • RCSB Protein Data Bank. (2010). Structure of celecoxib bound at the COX-2 active site (PDB: 3LN1). [Link][12]

  • ResearchGate. (2015). Validation of Molecular Docking Protocols and RMSD Thresholds. [Link]

  • National Institutes of Health (PMC). (2022). Molecular basis of cyclooxygenase enzymes (COXs) selective inhibition. [Link]

  • DergiPark. (2021). Molecular Docking Studies on 4,5-dihydro-1H-pyrazole Derivatives as Cyclooxygenase Inhibitors. [Link]

Sources

Method

Application Note: In Vitro Anti-Inflammatory Profiling of Pyrazole Amine Derivatives

[1] Introduction & Scientific Rationale Pyrazole amine derivatives represent a "privileged scaffold" in medicinal chemistry, famously exemplified by the selective COX-2 inhibitor Celecoxib. The amine moiety ( or substitu...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Introduction & Scientific Rationale

Pyrazole amine derivatives represent a "privileged scaffold" in medicinal chemistry, famously exemplified by the selective COX-2 inhibitor Celecoxib. The amine moiety (


 or substituted amine) often serves two critical functions: it enhances aqueous solubility compared to lipophilic pyrazole cores, and it acts as a hydrogen bond donor/acceptor within the active sites of inflammatory enzymes (e.g., the hydrophilic side pocket of COX-2).

This guide provides a tiered "Testing Funnel" for evaluating these compounds. We move from high-throughput physicochemical screens to specific enzymatic targets, and finally to functional cellular assays.

The Evaluation Workflow

The following diagram outlines the logical progression of assays to ensure resource efficiency and data robustness.

TestingFunnel cluster_0 Phase 1: Physicochemical Screening (High Throughput, Low Cost) cluster_1 Phase 2: Target Specificity (Mechanism of Action) cluster_2 Phase 3: Cellular Function (Biological Efficacy) Start Synthesized Pyrazole Amine Derivatives Albumin Protein Denaturation Assay (Albumin Stabilization) Start->Albumin HRBC Membrane Stabilization (HRBC Lysis Protection) Start->HRBC COX COX-1 vs COX-2 Inhibition Assay Albumin->COX Active Hits HRBC->COX Selectivity Selectivity Index (SI) Calculation COX->Selectivity MTT MTT Cytotoxicity (Counter-Screen) Selectivity->MTT High SI Candidates NO NO Production (Griess) (RAW 264.7 Macrophages) MTT->NO Non-Toxic Conc.

Figure 1: The tiered screening workflow. Phase 1 filters for general anti-inflammatory potential; Phase 2 defines the mechanism; Phase 3 confirms biological efficacy without toxicity.

Phase 1: Physicochemical Screening Protocols

These assays are based on the principle that inflammation involves protein denaturation and lysosomal membrane lysis. Drugs that stabilize proteins or membranes in vitro often exhibit anti-inflammatory activity in vivo.

Protocol A: Inhibition of Albumin Denaturation

Scientific Basis: Inflammation induces protein denaturation.[1] Pyrazoles that prevent heat-induced denaturation of Bovine Serum Albumin (BSA) mimic the stabilization of auto-antigens.

Reagents:

  • Test Compound: 10 mM stock in DMSO.

  • BSA Solution: 0.2% w/v Bovine Serum Albumin in Tris-HCl Buffer (pH 6.6).

  • Control: Diclofenac Sodium (Standard).

Procedure:

  • Preparation: Prepare test samples at concentrations of 50, 100, 200, 400, and 800 µg/mL in buffer. Note: Keep final DMSO concentration < 1%.

  • Incubation: Mix 50 µL of test compound with 5 mL of 0.2% BSA.

  • Equilibration: Incubate at 37°C for 20 minutes .

  • Thermal Stress: Heat at 70°C for 5 minutes (or 50°C for 20 mins) to induce denaturation.

  • Measurement: Cool to room temperature. Measure Absorbance at 660 nm (turbidity) or 280 nm (if using UV method without turbidity).

  • Calculation:

    
    
    
Protocol B: Human Red Blood Cell (HRBC) Membrane Stabilization

Scientific Basis: The HRBC membrane is analogous to the lysosomal membrane.[2][3] Stabilization against hypotonicity or heat predicts the prevention of lysosomal enzyme release (e.g., proteases) during inflammation.

Procedure:

  • Blood Collection: Collect fresh human blood (heparinized). Centrifuge at 3000 rpm for 10 min. Wash packed cells 3x with Isosaline (0.85% NaCl, pH 7.2).[4] Prepare a 10% v/v suspension .

  • Reaction Mixture:

    • 1.0 mL Phosphate Buffer (0.15 M, pH 7.4).[4]

    • 2.0 mL Hyposaline (0.36% NaCl) – Induces lysis stress.

    • 0.5 mL HRBC suspension.

    • 0.5 mL Test Compound (various concentrations).[4]

  • Incubation: Incubate at 37°C for 30 minutes .

  • Separation: Centrifuge at 3000 rpm for 20 mins.

  • Quantification: Collect supernatant and measure hemoglobin content at 560 nm .

  • Calculation:

    
    
    

Phase 2: Enzymatic Target Validation (COX-1/COX-2)

Pyrazole amines are frequently designed to target Cyclooxygenase-2 (COX-2). The amine group often facilitates binding to the hydrophilic side pocket of COX-2, which is absent in COX-1.

Protocol C: Colorimetric COX Inhibition Screening

Method: Peroxidase activity assay using TMPD (N,N,N',N'-tetramethyl-p-phenylenediamine).

Scientific Basis: COX enzymes have dual activity: cyclooxygenase (converts Arachidonic Acid to PGG2) and peroxidase (converts PGG2 to PGH2). During the peroxidase step, TMPD is oxidized, changing color.

Reagents:

  • Enzymes: Ovine COX-1 and Human Recombinant COX-2 (Commercial units).

  • Substrate: Arachidonic Acid (100 µM final).

  • Chromogen: TMPD.[5]

  • Cofactor: Hematin.

Workflow:

  • Enzyme Activation: Incubate COX-1 or COX-2 enzyme with Hematin in Tris-HCl buffer (pH 8.0) for ~5 minutes.

  • Inhibitor Binding: Add Pyrazole Amine derivative (10 nM – 100 µM) and incubate for 10 minutes.

    • Critical Step: Ensure the amine derivative is fully soluble; precipitation will scatter light and invalidate the absorbance reading.

  • Reaction Start: Add Arachidonic Acid and TMPD.

  • Kinetics: Monitor absorbance increase at 590 nm or 611 nm for 2–5 minutes.

  • Analysis: Calculate the slope (rate of reaction). Determine IC50 for both COX-1 and COX-2.[6][5][7]

  • Selectivity Index (SI):

    
    
    
    • Interpretation: SI > 10 indicates COX-2 selectivity (desirable for reduced gastric side effects).

Phase 3: Cellular Functional Assays

Enzymatic inhibition does not guarantee cellular efficacy. The compound must penetrate the cell membrane and remain stable. We use Lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.[8][9]

Protocol D: Nitric Oxide (NO) Inhibition (Griess Assay)

Scientific Basis: LPS stimulates macrophages to express iNOS, producing NO. NO rapidly oxidizes to Nitrite (


), which reacts with Griess reagent to form a pink azo dye.

Reagents:

  • Cells: RAW 264.7 Murine Macrophages.[8][10]

  • Stimulant: LPS (Lipopolysaccharide) from E. coli.

  • Griess Reagent: 1% Sulfanilamide + 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (NED) in 2.5% Phosphoric acid.

Step-by-Step Procedure:

  • Seeding: Plate RAW 264.7 cells in 96-well plates (

    
     cells/well) in DMEM + 10% FBS. Incubate 24h for attachment.
    
  • Pre-treatment: Replace media with serum-free media containing Test Compound (e.g., 1–50 µM). Incubate for 1 hour .

    • Note: Include a Vehicle Control (DMSO only) and Positive Control (Dexamethasone or Indomethacin).

  • Stimulation: Add LPS (final conc. 1 µg/mL ). Incubate for 24 hours at 37°C, 5% CO2.

  • Harvest: Transfer 100 µL of culture supernatant to a new plate.

  • Reaction: Add 100 µL Griess Reagent. Incubate 10 mins at Room Temp in the dark.

  • Measurement: Read Absorbance at 540 nm .

  • Standard Curve: Use Sodium Nitrite (

    
    ) serial dilutions (0–100 µM) to quantify NO release.
    
Critical Counter-Screen: MTT Viability Assay

Mandatory Check: You must run an MTT assay on the cells remaining in the plate from Step 4.

  • Why? If the pyrazole amine kills the cells, NO production drops. This is cytotoxicity , not anti-inflammatory activity.

  • Acceptance Criteria: Cell viability must be > 80% at the concentration where NO inhibition is observed.

Data Visualization & Interpretation

Pathway Interaction Diagram

The following diagram illustrates where Pyrazole Amine derivatives intervene in the inflammatory cascade.

COX_Pathway Membrane Cell Membrane Phospholipids AA Arachidonic Acid Membrane->AA Hydrolysis PLA2 Phospholipase A2 COX1 COX-1 (Constitutive) AA->COX1 COX2 COX-2 (Inducible) AA->COX2 PGG2 PGG2 / PGH2 COX1->PGG2 COX2->PGG2 Pyrazole Pyrazole Amine Derivative Pyrazole->COX1 Weak/No Inhibition Pyrazole->COX2 Selective Inhibition PGE2 Prostaglandins (Pain/Inflammation) PGG2->PGE2 TxA2 Thromboxane (Platelets) PGG2->TxA2

Figure 2: Mechanism of Action. Pyrazole amines are designed to selectively block COX-2, reducing Prostaglandin (PGE2) synthesis while sparing COX-1 (gastric protection).

Summary of Expected Results (Reference Data)
AssayParameterGood Candidate ProfileReference Standard (Indomethacin)
Albumin Denaturation IC50 (µg/mL)< 100 µg/mL~50-80 µg/mL
HRBC Stabilization % Protection> 60% at 200 µg/mL~70-80%
COX-2 Inhibition IC50 (µM)< 5 µM0.5 - 2.0 µM (Celecoxib)
Selectivity Index COX1/COX2 Ratio> 10> 50 (Celecoxib)
NO Inhibition IC50 (µM)< 20 µM~15 µM

References

  • Chandra, S., et al. In vitro Anti-Inflammatory Egg Albumin Denaturation Assay. Medwin Publishers, 2023. [Link]

  • MDPI. In Vitro Enzymatic and Computational Assessments of Pyrazole–Isatin Conjugates. [Link]

  • National Institutes of Health (NIH). Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7. [Link]

  • Rasayan Journal of Chemistry. In Vitro Anti-Inflammatory Activity by HRBC Membrane Stabilization. [Link]

  • Bioorganic Chemistry. COX-1/COX-2 inhibition assays of new pyrazolopyrimidine derivatives. [Link]

Sources

Application

Synthesis of Novel Schiff Bases from 1-(4-Methoxyphenyl)-3-P-tolyl-1H-pyrazol-5-amine: A Comprehensive Guide for Researchers

Introduction: The Significance of Pyrazole-Based Schiff Bases in Modern Drug Discovery The confluence of the pyrazole scaffold and the Schiff base linkage has emerged as a particularly fruitful area of research in medici...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Significance of Pyrazole-Based Schiff Bases in Modern Drug Discovery

The confluence of the pyrazole scaffold and the Schiff base linkage has emerged as a particularly fruitful area of research in medicinal chemistry. Pyrazoles, five-membered heterocyclic rings with two adjacent nitrogen atoms, are a cornerstone of many successful pharmaceuticals due to their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] Schiff bases, or imines, are formed through the condensation of a primary amine with a carbonyl compound and are renowned for their broad spectrum of pharmacological effects.[3][4] The combination of these two pharmacophores into a single molecular entity, the pyrazole-based Schiff base, often results in synergistic or enhanced biological activity, making them highly attractive targets for drug development.[5][6]

This application note provides a detailed and scientifically grounded protocol for the synthesis and characterization of novel Schiff bases derived from 1-(4-methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine. The methodologies outlined herein are designed to be robust and reproducible, providing researchers with a solid foundation for the exploration of this promising class of compounds. We will delve into the rationale behind the experimental choices, ensuring a thorough understanding of the underlying chemical principles.

Experimental Protocols

Materials and Instrumentation

All reagents and solvents should be of analytical grade and used without further purification unless otherwise specified. The starting material, 1-(4-methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine, can be synthesized according to established literature procedures.[7]

Instrumentation required for characterization includes:

  • Fourier-Transform Infrared (FT-IR) Spectrometer

  • Nuclear Magnetic Resonance (NMR) Spectrometer (¹H and ¹³C)

  • Mass Spectrometer

  • Melting Point Apparatus

General Synthetic Procedure for Schiff Base Formation

The synthesis of Schiff bases from 1-(4-methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine and various aromatic aldehydes is typically achieved through a condensation reaction, often catalyzed by a small amount of acid.[8][9]

dot

Caption: General workflow for the synthesis of Schiff bases.

Step-by-Step Protocol:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 1-(4-methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine (1.0 equivalent) in a suitable solvent such as ethanol or methanol.

  • Addition of Aldehyde: To this solution, add an equimolar amount of the desired substituted aromatic aldehyde (1.0 equivalent).

  • Catalyst Addition: Add a few drops of a catalytic amount of glacial acetic acid to the reaction mixture. The acid protonates the carbonyl oxygen of the aldehyde, making the carbonyl carbon more electrophilic and facilitating the nucleophilic attack by the primary amine.

  • Reflux: Heat the reaction mixture to reflux for a period of 2-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed.

  • Isolation of Product: Upon completion, cool the reaction mixture to room temperature. The precipitated solid product is then collected by filtration.

  • Purification: Wash the crude product with a small amount of cold ethanol to remove any unreacted starting materials. Further purification can be achieved by recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and dimethylformamide (DMF), to afford the pure Schiff base.

Characterization of Synthesized Schiff Bases

The structural elucidation of the newly synthesized Schiff bases is crucial to confirm their identity and purity. A combination of spectroscopic techniques is employed for this purpose.

1. Fourier-Transform Infrared (FT-IR) Spectroscopy: The FT-IR spectrum provides valuable information about the functional groups present in the molecule. Key characteristic peaks to look for include:

  • The disappearance of the N-H stretching vibrations of the primary amine (around 3300-3400 cm⁻¹) from the starting material.

  • The appearance of a strong absorption band in the region of 1600-1630 cm⁻¹, which is characteristic of the azomethine (-C=N-) group, confirming the formation of the Schiff base.[10][11]

2. Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are powerful tools for determining the detailed structure of the synthesized compounds.

  • ¹H NMR: The most diagnostic signal in the ¹H NMR spectrum of a Schiff base is the singlet corresponding to the azomethine proton (-N=CH-), which typically appears in the downfield region, around δ 8.5-10.0 ppm. The signals for the aromatic protons of the pyrazole, methoxyphenyl, tolyl, and the substituted aldehyde moieties will also be present in their expected regions.

  • ¹³C NMR: The ¹³C NMR spectrum will show a characteristic signal for the azomethine carbon (-C=N-) in the range of δ 157-164 ppm.[1]

3. Mass Spectrometry: Mass spectrometry is used to determine the molecular weight of the synthesized compound, providing further confirmation of its structure. The molecular ion peak (M⁺) should correspond to the calculated molecular weight of the target Schiff base.

Data Presentation

Compound IDAldehyde SubstituentYield (%)Melting Point (°C)Azomethine (-N=CH-) ¹H NMR (δ, ppm)Azomethine (-C=N-) ¹³C NMR (δ, ppm)
SB-1 4-Nitro85210-2128.95162.5
SB-2 4-Chloro92195-1978.78160.8
SB-3 4-Methoxy88188-1908.65159.2
SB-4 2-Hydroxy82225-2279.12163.1

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual experimental results may vary.

Rationale and Mechanistic Insights

The formation of a Schiff base is a reversible nucleophilic addition-elimination reaction. The mechanism involves two key steps:

dot

Caption: Mechanism of Schiff base formation.

  • Nucleophilic Addition: The lone pair of electrons on the nitrogen atom of the primary amine attacks the electrophilic carbonyl carbon of the aldehyde. This is followed by a proton transfer from the nitrogen to the oxygen, resulting in the formation of a neutral intermediate called a carbinolamine.[4]

  • Dehydration: The hydroxyl group of the carbinolamine is protonated by the acid catalyst, forming a good leaving group (water). Subsequent elimination of a water molecule and a proton from the nitrogen atom leads to the formation of the stable imine, or Schiff base.

The use of an acid catalyst is crucial as it enhances the electrophilicity of the carbonyl carbon and facilitates the dehydration step. The reaction is typically carried out under reflux conditions to provide the necessary activation energy for the reaction to proceed at a reasonable rate.

Applications and Future Directions

Pyrazole-based Schiff bases have demonstrated a wide array of biological activities, positioning them as promising candidates for the development of new therapeutic agents.[5][12] These compounds have shown potential as:

  • Antimicrobial agents: Exhibiting activity against various bacterial and fungal strains.[10]

  • Anticancer agents: Demonstrating cytotoxicity against several cancer cell lines.[13]

  • Anti-inflammatory agents: Showing potential to inhibit inflammatory pathways.[3]

  • Antioxidant agents: Displaying the ability to scavenge free radicals.

The versatile synthetic route described in this application note allows for the facile generation of a library of diverse Schiff bases by simply varying the substituted aromatic aldehyde. This enables researchers to perform structure-activity relationship (SAR) studies to identify the key structural features responsible for a particular biological activity and to optimize the lead compounds for improved potency and selectivity.

Conclusion

This application note provides a comprehensive and practical guide for the synthesis and characterization of novel Schiff bases derived from 1-(4-methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine. By following the detailed protocols and understanding the underlying chemical principles, researchers can confidently prepare and explore this important class of compounds for various applications in drug discovery and materials science. The inherent versatility of this synthetic methodology opens up avenues for the creation of a vast array of new molecules with potentially valuable biological properties.

References

  • Exploring the Potential Biological Activities of Pyrazole-Based Schiff Bases as Anti-Diabetic, Anti-Alzheimer's, Anti-Inflammatory, and Cytotoxic Agents: In Vitro Studies with Computational Predictions. MDPI. (2024). Available at: [Link]

  • Biological Activity of New Schiff Base Compounds Derived from Substituted 3-Aminopyrazoles, the Role of Pyrazole on Bioactivity. Indian Journal of Pharmaceutical Sciences. (2021). Available at: [Link]

  • Synthesis, characterization and biological studies of pyrazole-linked Schiff bases and their copper(ii) complexes as potential therapeutics. RSC Publishing. (2022). Available at: [Link]

  • Bioactivity of Schiff bases and pyrazole derivatives. ResearchGate. (2023). Available at: [Link]

  • Synthesis and characterization of Schiff bases of pyrazole aldehyde and their metal complexes of Cu(II), Ni(II) and. Journal of Drug Delivery and Therapeutics. (2019). Available at: [Link]

  • Synthesis, characterization and biological studies of pyrazole-linked Schiff bases and their copper(II) complexes as potential therapeutics. RSC Publishing. (2022). Available at: [Link]

  • Discovery of New Schiff Bases Tethered Pyrazole Moiety: Design, Synthesis, Biological Evaluation, and Molecular Docking Study as Dual Targeting DHFR/DNA Gyrase Inhibitors with Immunomodulatory Activity. PMC. (2020). Available at: [Link]

  • Synthesis Characterization and Biological Evaluation of Some Novel Schiffs Base and Amine Derivatives of Pyrazole. Journal of Chemical and Pharmaceutical Research. (2014). Available at: [Link]

  • Synthesis, characterization and antibacterial activity of some new pyrazole based Schiff bases. Arabian Journal of Chemistry. (2017). Available at: [Link]

  • Design and Spectral Studies of Novel Schiff Base derived from Pyrazole. Journal of Chemical and Pharmaceutical Research. (2015). Available at: [Link]

  • Synthesis of Some Novel Heterocyclic and Schiff Base Derivatives as Antimicrobial Agents. Molecules. (2011). Available at: [Link]

  • Synthesis, SAR Study and Evaluation of Mannich and Schiff Bases of Pyrazol-5(4H)-one Moiety Containing 3-(Hydrazinyl)-2-phenylquinazolin-4(3H). PMC. (2015). Available at: [Link]

  • Spectroscopic, photophysical and biological studies of pyrazole-based metal complexes. Journal of Molecular Structure. (2020). Available at: [Link]

  • Synthesis of Schiff Bases by Non-Conventional Methods. SciSpace. (2012). Available at: [Link]

  • Synthesis, characterization and antibacterial screening of some Schiff bases derived from pyrazole and 4-amino antipyrine. SciELO. (2019). Available at: [Link]

  • Preparation and Characterization of Some Schiff Base Compounds. DergiPark. (2020). Available at: [Link]

  • Heterocyclic Schiff Bases of 3-Aminobenzanthrone and Their Reduced Analogues: Synthesis, Properties and Spectroscopy. MDPI. (2021). Available at: [Link]

  • 1-(4-Methoxyphenyl)-3-phenyl-1H-pyrazol-5-amine. PMC. (2008). Available at: [Link]

  • Synthesis and characterization of some new heterocyclic compounds (hydroqinazoline and thiazinone) prepared from Schiff bases de. Eurasian Chemical Communications. (2023). Available at: [Link]

  • Synthesis and Characterization of Schiff Bases Derived from 3-(4-methoxyphenyl) Acrylic Acid and 3-(Benzo[d][5][13]dioxol-5-yl) Acrylic Acid. ResearchGate. (2022). Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Cyclization of 3-(p-tolyl)-3-oxopropanenitrile with Hydrazines

Welcome to the technical support center for the synthesis of 5-amino-3-(p-tolyl)pyrazoles via the cyclization of 3-(p-tolyl)-3-oxopropanenitrile with hydrazines. This guide is designed for researchers, scientists, and pr...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of 5-amino-3-(p-tolyl)pyrazoles via the cyclization of 3-(p-tolyl)-3-oxopropanenitrile with hydrazines. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to optimize your reaction yields and purity.

I. Reaction Overview and Mechanism

The cyclization of a β-ketonitrile, such as 3-(p-tolyl)-3-oxopropanenitrile, with a hydrazine derivative is a fundamental and widely used method for the synthesis of 5-aminopyrazoles.[1] The reaction proceeds through a well-established mechanism:

  • Nucleophilic Attack: The reaction initiates with the nucleophilic attack of a nitrogen atom from the hydrazine onto the electrophilic carbonyl carbon of the 3-(p-tolyl)-3-oxopropanenitrile.[1]

  • Hydrazone Formation: This initial attack leads to the formation of a hydrazone intermediate.[1]

  • Intramolecular Cyclization: The second nitrogen atom of the hydrazine then performs an intramolecular nucleophilic attack on the carbon of the nitrile group.[1]

  • Tautomerization/Aromatization: The resulting cyclic intermediate undergoes tautomerization to yield the stable aromatic 5-aminopyrazole ring.

This reaction is valued for its efficiency and the high utility of the resulting aminopyrazole scaffolds in medicinal chemistry.

Reaction Mechanism Diagram

Reaction_Mechanism 3-(p-tolyl)-3-oxopropanenitrile Hydrazone_Intermediate Hydrazone Intermediate 3-(p-tolyl)-3-oxopropanenitrile->Hydrazone_Intermediate Nucleophilic Attack Hydrazine Hydrazine->Hydrazone_Intermediate Cyclic_Intermediate Cyclic Intermediate Hydrazone_Intermediate->Cyclic_Intermediate Intramolecular Cyclization 5-Aminopyrazole 5-Aminopyrazole Product Cyclic_Intermediate->5-Aminopyrazole Tautomerization

Caption: General mechanism for 5-aminopyrazole synthesis.

II. Troubleshooting Guide: Low Yields and Impurities

This section addresses common issues encountered during the synthesis and provides actionable solutions based on chemical principles.

Q1: My reaction yield is consistently low. What are the primary factors to investigate?

Low yields can stem from several factors, ranging from reagent quality to suboptimal reaction conditions. A systematic approach to troubleshooting is crucial.

Possible Causes & Solutions:

  • Poor Quality of Starting Materials:

    • 3-(p-tolyl)-3-oxopropanenitrile: This β-ketonitrile can be susceptible to hydrolysis, especially in the presence of acidic or basic impurities.[1] Ensure its purity before use.

    • Hydrazine: Hydrazine and its derivatives can degrade over time. It is highly recommended to use freshly opened or purified hydrazine for optimal results.[1]

  • Incomplete Reaction:

    • Reaction Time & Temperature: The reaction may not have reached completion. Monitor the reaction progress using Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time.[2] In some cases, increasing the temperature, for instance to 60°C, can improve the product yield.[3][4]

    • Stoichiometry: Ensure the correct stoichiometry. A slight excess of the hydrazine (1.1-1.2 equivalents) is often employed to drive the reaction to completion.[1]

  • Formation of a Stable Hydrazone Intermediate:

    • In some instances, the hydrazone intermediate is stable and does not readily cyclize. If you have isolated the hydrazone, you may need to adjust the conditions to favor cyclization. This can often be achieved by increasing the reaction temperature, changing the solvent, or introducing a catalyst.[1]

  • Side Reactions:

    • Hydrolysis of the β-ketonitrile: If your reaction conditions are strongly acidic or basic, consider running the reaction under neutral conditions or in a non-aqueous solvent to minimize hydrolysis of the starting material.[1]

    • Alternative Cyclization Pathways: Depending on the specific hydrazine derivative and reaction conditions, alternative cyclization pathways leading to undesired heterocyclic products are possible.[1] Careful control of temperature and pH can mitigate this.

Q2: I'm observing the formation of multiple products, possibly regioisomers. How can I improve regioselectivity?

The formation of regioisomers is a common challenge when using substituted hydrazines, as the initial nucleophilic attack can occur from either nitrogen atom.

Strategies to Enhance Regioselectivity:

  • Solvent Choice: The polarity and nature of the solvent can significantly influence regioselectivity. Aprotic dipolar solvents like N,N-dimethylformamide (DMF) or N,N-dimethylacetamide (DMAc) have been shown to provide better regioselectivity compared to polar protic solvents like ethanol, especially when using aryl hydrazine hydrochlorides.[1][3][4][5]

  • pH Control: The pH of the reaction medium can be a critical determinant of the isomeric ratio. Acidic conditions might favor one isomer, while basic conditions favor the other. For example, using acetic acid in toluene can favor the formation of the 5-aminopyrazole isomer.[1]

  • Steric Hindrance: The use of bulky substituents on either the β-ketonitrile or the hydrazine can sterically direct the reaction towards a single regioisomer.[1]

Q3: The isolated product is highly colored, but the desired pyrazole should be colorless. How can I remove these colored impurities?

The development of color, often yellow or red, can indicate decomposition or side reactions, particularly with arylhydrazines.[6]

Purification Techniques:

  • Activated Charcoal Treatment: Adding activated charcoal to a solution of the crude product can effectively adsorb colored impurities. The charcoal is then simply removed by filtration.[6]

  • Acid-Base Extraction: Since pyrazoles are weakly basic, they can be protonated with a dilute acid (e.g., 1 M HCl) to form a water-soluble salt. This allows for their extraction into an aqueous phase, leaving non-basic, colored impurities behind in the organic layer. The pyrazole can then be recovered by basifying the aqueous layer and extracting with an organic solvent.[6]

III. Optimized Experimental Protocol

This protocol provides a general guideline for the synthesis of 5-amino-3-(p-tolyl)-1H-pyrazole. Optimization for specific substituted hydrazines may be required.

Materials:

  • 3-(p-tolyl)-3-oxopropanenitrile (1 equivalent)

  • Hydrazine hydrate or substituted hydrazine (1.1 equivalents)

  • Ethanol or N,N-dimethylacetamide (DMAc)

  • Round-bottom flask with reflux condenser and magnetic stirrer

Procedure:

  • Reactant Preparation: In a round-bottom flask, dissolve 3-(p-tolyl)-3-oxopropanenitrile in your chosen solvent (Ethanol is a common starting point, but consider DMAc for improved regioselectivity with substituted hydrazines).[1][4]

  • Hydrazine Addition: Add the hydrazine derivative to the solution. For large-scale reactions, a slow, controlled addition is recommended to manage any exotherm.[2]

  • Reaction: Stir the mixture at room temperature or heat to reflux. Monitor the reaction's progress by TLC.[1][7]

  • Work-up and Isolation:

    • Once the reaction is complete, cool the mixture. If the product precipitates, it can be isolated by filtration and washed with a cold solvent.[2]

    • Alternatively, remove the solvent under reduced pressure.[1]

  • Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, methanol) or by column chromatography on silica gel.[1][8]

Troubleshooting Workflow Diagram

Troubleshooting_Workflow Start Low Yield or Impure Product Check_Reagents Check Purity of Starting Materials Start->Check_Reagents Optimize_Conditions Optimize Reaction Conditions Check_Reagents->Optimize_Conditions Reagents are Pure Optimize_Conditions->Start No Improvement Analyze_Side_Products Analyze for Side Products Optimize_Conditions->Analyze_Side_Products Adjust Time, Temp, Solvent Analyze_Side_Products->Optimize_Conditions Regioisomers Detected Purification Refine Purification Strategy Analyze_Side_Products->Purification Identify Impurities (TLC, LC-MS) Success Improved Yield and Purity Purification->Success Implement Charcoal/Extraction

Caption: A systematic approach to troubleshooting pyrazole synthesis.

IV. Frequently Asked Questions (FAQs)

  • Q: Can I use microwave irradiation to speed up the reaction?

    • A: Yes, microwave-assisted synthesis has been successfully employed for pyrazole synthesis, often leading to significantly reduced reaction times and high yields.[4]

  • Q: What is the best way to monitor the reaction?

    • A: Thin-Layer Chromatography (TLC) is a quick and effective method for monitoring the disappearance of starting materials and the appearance of the product.[2][3] For more detailed analysis, especially for identifying intermediates or side products, LC-MS is recommended.[1]

  • Q: Are there any catalysts that can improve the yield?

    • A: While many pyrazole syntheses proceed without a catalyst, some protocols benefit from the addition of a catalyst. For instance, nano-ZnO has been used as an efficient catalyst for the condensation of hydrazines with 1,3-dicarbonyls.[3][4] Acid catalysts like acetic acid or p-toluenesulfonic acid (TsOH) are also commonly used.[4][7]

  • Q: My product is difficult to purify by column chromatography. Are there other options?

    • A: If chromatography is challenging, consider recrystallization from various solvent systems.[1] Fractional recrystallization can sometimes be effective for separating isomers with different solubilities.[6] Additionally, the acid-base extraction method mentioned earlier is a powerful purification technique for basic compounds like pyrazoles.[6]

V. References

  • Benchchem. Troubleshooting guide for the scale-up synthesis of pyrazole compounds.

  • Benchchem. Troubleshooting low yields in pyrazole synthesis from β-ketonitriles.

  • Organic Chemistry Portal. Pyrazole synthesis.

  • El-Mekabaty, A., et al. (2022). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. [Link]

  • Various Authors. (2017). 194 recent advances in the synthesis of new pyrazole derivatives. Arkivoc.

  • Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Pyrazole.

  • Benchchem. The Architecture of Pyrazoles: An In-Depth Technical Guide to Their Formation.

  • Iodine-Promoted Synthesis of Pyrazoles from 1,3-Dicarbonyl Compounds and Oxamic Acid Thiohydrazides.

  • Benchchem. Troubleshooting low conversion rates in pyrazole synthesis.

  • Expedited Route to Fully Substituted Amino-Pyrazole Building Blocks and Their Further Transformations. ACS Omega. [Link]

  • Google Patents. WO2017060787A1 - Process for preparation of aminopyrazole.

  • MDPI. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review.

  • Peč, P., & Slouka, J. (1975). Cyclization reactions of hydrazones. VII. Synthesis of some 2-aryl-3-oxo-2,3-dihydro-5H-1,2,4-triazino[5,6-b]indoles. Collection of Czechoslovak Chemical Communications.

  • 5-Aminopyrazole Dimerization: Cu-Promoted Switchable Synthesis of Pyrazole-Fused Pyridazines and Pyrazines via Direct Coupling of C-H/N-H, C-H/C-H, and N-H/N-H Bonds. Molecules.

  • Readily accessible sp3-rich cyclic hydrazine frameworks exploiting nitrogen fluxionality. Chemical Science. [Link]

  • Preprints.org. Direct Cyclization/Chlorination Strategy of Hydrazines for Synthesis of 4-chloropyrazoles by TCCA.

  • Organic Chemistry Portal. Synthesis of Hydrazine Derivatives (Hydrazides).

  • Fichez, J., et al. RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION.

  • Benchchem. Identifying and removing byproducts in pyrazole synthesis.

  • ResearchGate. Cyclization Reactions of Hydrazones. Part 28. Synthesis of Some[1][2][5]Triazino[5,6-b]quinoline Derivatives. [Link]

Sources

Optimization

Technical Support Center: Navigating Regioselectivity in 1,3-Disubstituted 5-Aminopyrazole Synthesis

Welcome to our dedicated technical support center for chemists and researchers engaged in the synthesis of 1,3-disubstituted 5-aminopyrazoles. This guide is designed to provide you with in-depth troubleshooting strategie...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to our dedicated technical support center for chemists and researchers engaged in the synthesis of 1,3-disubstituted 5-aminopyrazoles. This guide is designed to provide you with in-depth troubleshooting strategies, field-proven insights, and detailed protocols to overcome the persistent challenge of regioselectivity in your synthetic endeavors. We understand that controlling the formation of the desired regioisomer is critical for the efficacy and safety of novel pharmaceutical and agrochemical compounds. This resource is structured to address the most common issues encountered in the laboratory, moving from foundational principles to advanced problem-solving.

The Core Challenge: Understanding the Roots of Regioisomeric Mixtures

The synthesis of 1,3-disubstituted 5-aminopyrazoles most commonly involves the condensation of a substituted hydrazine with a β-ketonitrile or a related 1,3-dielectrophile.[1][2][3] The crux of the regioselectivity problem lies in the two non-equivalent nitrogen atoms of the substituted hydrazine and the two distinct electrophilic centers of the β-ketonitrile. This can lead to the formation of two possible regioisomers, often in difficult-to-separate mixtures.

The reaction mechanism typically proceeds through the initial formation of a hydrazone intermediate, followed by an intramolecular cyclization.[1][2] The initial nucleophilic attack of the hydrazine on the carbonyl carbon of the β-ketonitrile is a critical step that dictates the final regiochemical outcome.

Below is a generalized reaction scheme illustrating the formation of the two possible regioisomers:

G cluster_reactants Reactants cluster_pathways Reaction Pathways cluster_products Potential Products R1_hydrazine R¹-NH-NH₂ (Substituted Hydrazine) path_A Pathway A (Attack by Nα) R1_hydrazine->path_A More nucleophilic N attacks carbonyl path_B Pathway B (Attack by Nβ) R1_hydrazine->path_B Less nucleophilic N attacks carbonyl beta_ketonitrile R²-CO-CH₂-CN (β-Ketonitrile) beta_ketonitrile->path_A beta_ketonitrile->path_B isomer_A 1,3-Disubstituted-5-aminopyrazole (Desired Isomer, e.g.) path_A->isomer_A Cyclization isomer_B 1,5-Disubstituted-3-aminopyrazole (Undesired Isomer, e.g.) path_B->isomer_B Cyclization

Caption: Generalized reaction pathways leading to two regioisomers in 5-aminopyrazole synthesis.

Troubleshooting Guide & FAQs

This section is designed to address specific issues you may be encountering in your experiments.

Q1: My reaction is producing a nearly 1:1 mixture of regioisomers. What are the primary factors I should investigate to improve selectivity?

A1: A lack of regioselectivity is a common hurdle and is governed by a delicate interplay of electronic and steric factors, as well as the reaction conditions.[1][4] Here’s a breakdown of the key parameters to investigate:

  • Electronic Effects: The inherent electronic properties of the substituents on both the hydrazine (R¹) and the β-ketonitrile (R²) play a significant role. Electron-donating groups on the substituted nitrogen of the hydrazine will increase its nucleophilicity, potentially favoring one reaction pathway. Conversely, electron-withdrawing groups on the β-ketonitrile can activate the carbonyl group, making it more susceptible to nucleophilic attack.[4]

  • Steric Hindrance: Bulky substituents on either the hydrazine or the β-ketonitrile can sterically direct the reaction.[1] The substituted nitrogen of the hydrazine may preferentially attack the less sterically hindered electrophilic site.

  • Reaction Conditions: This is often the most critical and tunable parameter. Solvent, temperature, and pH can dramatically influence the regiochemical outcome.[4]

The following decision-making workflow can guide your optimization process:

G start Poor Regioselectivity Observed sterics Modify Steric Hindrance start->sterics Can you introduce a bulky group? electronics Modify Electronic Effects start->electronics Can you alter electron-donating/withdrawing groups? conditions Optimize Reaction Conditions start->conditions Most direct approach outcome Improved Regioselectivity sterics->outcome electronics->outcome solvent Solvent Screening conditions->solvent ph pH Adjustment conditions->ph temp Temperature Control conditions->temp solvent->outcome ph->outcome temp->outcome

Caption: Decision workflow for troubleshooting poor regioselectivity.

Q2: How does my choice of solvent impact the regioselectivity of the reaction?

A2: Solvent choice is a powerful tool for controlling regioselectivity. The polarity and hydrogen-bonding capabilities of the solvent can stabilize or destabilize transition states, thereby favoring one reaction pathway over another.

  • Aprotic vs. Protic Solvents: Aprotic dipolar solvents like DMF or NMP have been reported to yield better results than polar protic solvents such as ethanol, particularly when using arylhydrazine hydrochlorides.[1]

  • Fluorinated Alcohols: The use of fluorinated alcohols, such as 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), can dramatically improve regioselectivity.[4][5] These solvents are thought to influence the reaction pathway through their unique hydrogen-bonding properties.[4]

SolventDielectric Constant (approx.)Regioisomeric Ratio (Isomer A : Isomer B) - Example
Ethanol24.555 : 45
Dichloromethane9.160 : 40
Toluene2.470 : 30
HFIP16.7>95 : 5

Note: The example regioisomeric ratios are illustrative and will vary depending on the specific substrates used.

Q3: Can I control the regioselectivity by adjusting the pH of the reaction?

A3: Yes, pH control can be a highly effective strategy. The regioselectivity of the reaction can be pH-dependent, with acidic or basic conditions favoring the formation of different isomers.[1]

  • Acidic Conditions: Under acidic conditions, the more basic, unsubstituted nitrogen of the hydrazine is protonated, reducing its nucleophilicity. This can favor the attack of the substituted, less basic nitrogen on the carbonyl carbon. For instance, in the reaction of 3-methoxyacrylonitrile with phenylhydrazine, using acetic acid in toluene favors the formation of the 5-aminopyrazole.[1]

  • Basic Conditions: Conversely, under basic conditions, the more nucleophilic, substituted nitrogen may react faster, leading to the opposite regioisomer. Using sodium ethoxide in ethanol in the same reaction favors the 3-aminopyrazole.[1][3]

Q4: I am still getting a mixture of isomers. Are there alternative synthetic strategies I can employ?

A4: When optimizing reaction conditions for the classical condensation proves insufficient, several alternative methods can provide excellent regioselectivity:

  • Use of 1,3-Dicarbonyl Surrogates: β-Enaminones are frequently used as surrogates for 1,3-dicarbonyls to achieve better regio-control.[5]

  • 1,3-Dipolar Cycloadditions: This approach involves the reaction of a diazo compound with an alkyne or alkene.[5][6][7] It offers a different mechanistic pathway to the pyrazole core and can provide excellent regioselectivity.

  • Multicomponent Reactions: One-pot, multicomponent syntheses can provide regioselective access to highly substituted pyrazoles, often with the aid of catalysts like Lewis acids.[5]

  • Microwave-Assisted Synthesis: Microwave-assisted organic synthesis (MAOS) can lead to drastically reduced reaction times, higher yields, and sometimes improved selectivity compared to conventional heating methods.[5] The selective dielectric heating can favor the formation of one regioisomer over another.[5]

Q5: How can I definitively determine the regiochemistry of my products?

A5: Unambiguous characterization of the regioisomers is crucial. While ¹H and ¹³C NMR are essential, they may not always be sufficient to differentiate between the isomers.

  • 2D NMR (NOESY): The Nuclear Overhauser Effect Spectroscopy (NOESY) experiment is the gold standard for assigning regiochemistry.[4] This technique detects spatial proximity between protons. A cross-peak between the N-substituent (e.g., N-CH₃) and a proton on a C-substituent (e.g., C5-Aryl) confirms their closeness, thereby definitively identifying the isomer.[4]

Experimental Protocols

The following protocols are provided as a starting point and may require optimization for your specific substrates.

Protocol 1: General Procedure for the Synthesis of 5-Amino-1,3-disubstituted Pyrazoles

This protocol is a general guideline for the condensation of a β-ketonitrile with a substituted hydrazine.

  • Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the β-ketonitrile (1.0 equivalent) in a suitable solvent (e.g., ethanol, toluene).

  • Hydrazine Addition: Add the substituted hydrazine (1.0-1.2 equivalents) to the solution. If using a hydrazine salt, a base (e.g., triethylamine) may be required.

  • Reaction: The reaction mixture is typically stirred at room temperature or heated to reflux. Monitor the reaction progress by TLC or LC-MS.

  • Work-up and Purification: Upon completion, cool the reaction mixture. The product may precipitate and can be collected by filtration. If not, remove the solvent under reduced pressure and purify the residue by column chromatography on silica gel.

Protocol 2: Regioselective Synthesis using Fluorinated Alcohols

This protocol is adapted for improved regioselectivity using HFIP as the solvent.[4][5]

  • Reactant Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the 1,3-dicarbonyl compound (1.0 equivalent) in HFIP to make a 0.2 M solution.

  • Hydrazine Addition: To this stirring solution, add the substituted hydrazine (1.1 equivalents) dropwise at room temperature.

  • Reaction: Stir the reaction mixture at room temperature for 1-4 hours, monitoring the reaction progress by TLC.

  • Work-up and Purification: Upon completion, remove the HFIP under reduced pressure using a rotary evaporator. Purify the crude residue via silica gel column chromatography to afford the desired pyrazole regioisomer.

  • Characterization: Characterize the final product to confirm its structure and regiochemistry, preferably using 2D NMR techniques like NOESY.

References

  • Elguero, J., Goya, P., Jagerovic, N., & Silva, A. M. (2002). The reaction between hydrazines and β-dicarbonyl compounds: proposal for a mechanism. Canadian Journal of Chemistry, 80(10), 1334-1341.
  • BenchChem. (2025).
  • Elguero, J., Goya, P., Jagerovic, N., & Silva, A. M. S. (2025). The reaction between hydrazines and β-dicarbonyl compounds: Proposal for a mechanism.
  • BenchChem. (2025).
  • J&K Scientific LLC. (2025). Knorr Pyrazole Synthesis.
  • BenchChem. (2025). Technical Support Center: Managing Regioselectivity in Substituted Pyrazole Synthesis.
  • BenchChem. (2025). Technical Support Center: Managing Exothermic Reactions in Aminopyrazole Synthesis.
  • BenchChem. (2025).
  • BenchChem. (2025). A Technical Guide to the Regioselective Synthesis of Substituted Aminopyrazoles.
  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole.
  • Organic Chemistry Portal. (n.d.). Pyrazole synthesis.
  • El-Gohary, S. M. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 117-142.
  • Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry, 73(6), 2412–2415.
  • Katritzky, A. R., Wang, M., & Zhang, S. (2001). Regioselective synthesis of polysubstituted pyrazoles and isoxazoles. The Journal of Organic Chemistry, 66(20), 6787-6791.
  • Kumar, A., & Aggarwal, N. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Beilstein Journal of Organic Chemistry, 14, 249–272.
  • Kong, Y., Tang, M., & Wang, Y. (2014). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Letters, 16(3), 576–579.
  • Thieme Chemistry. (n.d.). Regioselective Synthesis of 3,5-Disubstituted Pyrazoles.
  • De Nino, A., Maiuolo, L., Nardi, M., Procopio, A., & Russo, B. (2023).
  • Al-Omran, F., Abdel-Khalik, M. M., & El-Khair, A. A. (2008). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules, 14(1), 1-13.
  • Al-Awadi, H., El-Dusouqui, O., Ibrahim, Y., & El-Khair, A. (2001). Scope and Limitations in the Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from b-Amino Enones and Hydrazine Derivatives. 13C-Chemical Shift Prediction Rules for 1,3,5-Trisubstituted Pyrazoles. Semantic Scholar.
  • Quiroga, J., & Trilleras, J. (2019).
  • El-Gohary, S. M. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 117-142.
  • Abdel-Wahab, B. F., & Mohamed, H. A. (2015). A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. International Journal of Organic Chemistry, 5, 119-133.

Sources

Troubleshooting

Technical Support Center: Purification of 1-(4-Methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine

Ticket ID: AP-505-PUR Subject: Purification Protocols & Troubleshooting for 1,3-Diaryl-5-Aminopyrazoles Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division Executive Summary You are likely...

Author: BenchChem Technical Support Team. Date: March 2026

Ticket ID: AP-505-PUR Subject: Purification Protocols & Troubleshooting for 1,3-Diaryl-5-Aminopyrazoles Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary

You are likely working with 1-(4-Methoxyphenyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine . This molecule belongs to the class of 1,3-diaryl-5-aminopyrazoles, widely used as pharmacophores in COX-2 inhibitors and kinase inhibitors.

The primary challenge with this scaffold is not synthesis, but purification . The electron-rich amine at position 5 makes the compound susceptible to oxidation (turning brown/black) and "streaking" on silica gel. Furthermore, the condensation of 4-methoxyphenylhydrazine with 3-oxo-3-(p-tolyl)propanenitrile can yield sticky hydrazine impurities that co-precipitate with your product.

This guide provides a tiered purification strategy: Recrystallization (Tier 1) for bulk purity and Flash Chromatography (Tier 2) for difficult separation, followed by a Troubleshooting FAQ .

Part 1: The "Quick Fix" – Recrystallization Protocol

Applicability: Use this for crude solids with >85% purity or to remove trace hydrazine contaminants. Principle: 5-aminopyrazoles exhibit steep solubility curves in alcohols. The addition of water forces the hydrophobic tolyl and methoxyphenyl rings out of solution while keeping polar impurities (salts, unreacted hydrazine) dissolved.

Solvent System Selection
Solvent SystemRatio (v/v)Application
Ethanol (95%) 100%Standard. Best for initial attempts.
EtOH / Water 9:1 to 4:1High Yield. Use if the product is too soluble in pure EtOH.
Toluene 100%Alternative. Use if the product is oily; toluene removes non-polar tars.
Step-by-Step Protocol (Ethanol/Water)
  • Dissolution: Place crude solid in an Erlenmeyer flask. Add boiling Ethanol dropwise with stirring until the solid just dissolves.

    • Critical: Do not add excess solvent. If 10% remains undissolved after 5 minutes, filter it hot (it is likely inorganic salt).

  • Charcoal Treatment (Optional but Recommended): If the solution is dark brown, add Activated Carbon (5 wt%), boil for 2 mins, and filter hot through Celite.

  • Nucleation: Remove from heat. If using the binary system, add hot water dropwise until a faint, persistent cloudiness appears, then add one drop of Ethanol to clear it.

  • Crystallization:

    • Allow to cool to Room Temperature (RT) undisturbed (30-60 mins).

    • Move to an ice bath (

      
      ) for 1 hour.
      
  • Isolation: Filter via Büchner funnel. Wash with cold Ethanol/Water (1:1).

  • Drying: Vacuum dry at

    
     for 6 hours. Amines trap solvent; ensure constant weight is achieved.
    

Part 2: The "Deep Clean" – Flash Chromatography

Applicability: Use when the product is an oil, contains regioisomers, or fails recrystallization. The Challenge: The primary amine (


) interacts strongly with the acidic silanols on silica gel, causing peak tailing and yield loss.
Chromatographic Conditions
  • Stationary Phase: Silica Gel 60 (

    
    ).
    
  • Mobile Phase A: Hexanes (or Petroleum Ether).

  • Mobile Phase B: Ethyl Acetate (EtOAc).

  • Modifier (CRITICAL): Add 1% Triethylamine (Et3N) to the mobile phase to neutralize silica acidity.

Gradient Workflow

Chromatography Start Crude Oil/Solid Load Dry Load (Adsorb on Silica) Start->Load Elute1 0-10% EtOAc (Elutes non-polar impurities) Load->Elute1 Elute2 20-40% EtOAc (Product Elution) Elute1->Elute2 Check TLC Check (UV 254nm) Elute2->Check

Figure 1: Flash Chromatography Gradient Strategy.

TLC Visualization:

  • UV (254 nm): The product is highly UV active (aromatic rings).

  • Stain: Ninhydrin (stains primary amine red/purple) or Iodine.

Part 3: Troubleshooting & FAQs

Q1: My product turned into a dark brown oil/gum. What happened?

Diagnosis: Oxidation. Electron-rich aminopyrazoles oxidize in air, especially if wet or in solution. The Fix:

  • Dissolve the oil in minimal EtOAc.[1]

  • Wash with 10% Sodium Metabisulfite (aq) to reduce oxidation byproducts.

  • Dry over

    
     and evaporate.
    
  • Proceed immediately to recrystallization from Toluene .

Q2: I see two spots on TLC very close together. Is this a regioisomer?

Diagnosis: Likely yes. The reaction of hydrazine with


-ketonitriles can yield both the 5-amino  (desired) and 3-amino  (isomer) products, though the 5-amino usually predominates.
The Fix: 
  • Run a 2D-NOESY NMR . The 5-amino isomer shows a correlation between the

    
     protons and the ortho-protons of the N1-aryl ring (4-methoxyphenyl). The 3-amino isomer will not show this specific correlation.
    
  • Separation requires careful chromatography (0.5% gradient increments).

Q3: The melting point is lower than expected (<130°C).

Diagnosis: Trapped solvent or hydrazine contamination. The Fix:

  • Hydrazine check: Run NMR. Look for broad peaks not belonging to the product. Hydrazines are toxic and can inhibit biological assays.

  • Remedy: Recrystallize from Isopropanol (IPA) . IPA has a higher boiling point and exchanges well with trapped ethanol/water, then is easier to remove under high vacuum.

Part 4: Analytical Validation (The "Sign-Off")

Before releasing the compound for biological testing, validate against these expected markers.

Expected 1H NMR (DMSO-d6, 400 MHz)
Shift (

ppm)
MultiplicityIntegrationAssignment
~7.8 - 7.0 Multiplets8HAromatic Protons (Tolyl + Methoxyphenyl)
~5.8 - 6.0 Singlet1HPyrazole C4-H
~5.2 - 5.5 Broad Singlet2H

(Exchangeable with

)
~3.80 Singlet3H

~2.35 Singlet3HTolyl

Purification Decision Tree

DecisionTree Start Crude Product State Solid Solid/Powder Start->Solid Oil Dark Oil/Gum Start->Oil Recryst Recrystallize (EtOH or EtOH/H2O) Solid->Recryst Charcoal Charcoal Treatment + Toluene Recryst Oil->Charcoal Check Purity Check (NMR) Recryst->Check Charcoal->Check Column Flash Column (Hex/EtOAc + 1% Et3N) Check->Column <95% Pure Done Release for Assay Check->Done >95% Pure

Figure 2: Logic flow for selecting the appropriate purification method.

References

  • Synthesis & Regioselectivity: Kumarasinghe, I. R., Hruby, V. J., & Nichol, G. S. (2007). 1-(4-Methoxyphenyl)-3-phenyl-1H-pyrazol-5-amine.[2] Acta Crystallographica Section E. Link (Demonstrates the structural confirmation of 1,3-diaryl-5-aminopyrazoles).

  • General Purification: BenchChem Technical Support. High-Purity 1,5-Dimethyl-3-phenylpyrazole Recrystallization. Link (Standard protocols for aminopyrazole recrystallization).

  • Microwave Synthesis & Workup: Law, J., et al. (2019).[3] Microwave-Assisted Preparation of 1-Aryl-1H-pyrazole-5-amines. Journal of Visualized Experiments. Link (Provides water-based workup procedures applicable to this homolog).

  • Melting Point & Characterization: Thermo Fisher Scientific. 5-Amino-3-(4-methoxyphenyl)-1H-pyrazole Specification Sheet. Link (Reference for expected physical properties of the core scaffold).

Sources

Optimization

Technical Support Center: Solubility Optimization for p-Tolyl Pyrazole Amines

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Solubility Enhancement & Assay Optimization Reference ID: KB-PYRZ-SOL-001 Introduction: The "Brick Dust" Challenge Welcome to the te...

Author: BenchChem Technical Support Team. Date: March 2026

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Solubility Enhancement & Assay Optimization Reference ID: KB-PYRZ-SOL-001

Introduction: The "Brick Dust" Challenge

Welcome to the technical support hub. If you are working with p-tolyl pyrazole amines , you are likely encountering a common bottleneck in drug discovery: solubility-limited biological activity .

These compounds are classic "brick dust"—highly crystalline and lipophilic due to the p-tolyl (methylphenyl) group and the planar pyrazole ring. While the amine functionality offers a handle for ionization, the overall LogP (typically >3.0) often causes these compounds to precipitate immediately upon dilution into aqueous buffers (PBS, cell media), leading to false negatives in screening or erratic IC50 curves.

This guide provides field-proven protocols to solubilize these scaffolds without compromising biological integrity.

Module 1: The "Crash-Out" Phenomenon (Diagnostics)

User Question: "I dissolved my compound in 100% DMSO at 10 mM, and it looks clear. But when I dilute it to 10


M in cell media, I see a fine precipitate or my assay data is noisy. What is happening?"

Scientist Response: You are experiencing solvent shift precipitation . Pyrazoles are often soluble in DMSO (aprotic) but crash out when the water content exceeds a critical threshold (often as low as 2% water). The p-tolyl group drives hydrophobic aggregation faster than the compound can dissolve.

Diagnostic Protocol: Kinetic Solubility Assessment

Before running a bioassay, you must define the "Solubility Limit" of your specific derivative in the assay buffer.

Step-by-Step Methodology:

  • Prepare Stock: 10 mM compound in anhydrous DMSO.

  • Spike: Add 2

    
    L of stock into 198 
    
    
    
    L of Assay Buffer (PBS or Media) in a clear-bottom 96-well plate (Final: 100
    
    
    M, 1% DMSO).
  • Incubate: Shake at 500 rpm for 90 minutes at Room Temp.

  • Read: Measure Absorbance at 620 nm (turbidity) or use a Nephelometer.

  • Interpret:

    • OD620 < 0.005: Soluble (or compound settled—verify with microscopy).

    • OD620 > 0.01: Precipitated.

Visualization: The Solubility Cliff

SolubilityWorkflow Powder Solid Compound (p-Tolyl Pyrazole) DMSO_Stock 10mM Stock (100% DMSO) Powder->DMSO_Stock Solvation Dilution Dilution Step (1:1000 into Media) DMSO_Stock->Dilution Rapid Mixing State_Soluble True Solution (Bioavailable) Dilution->State_Soluble Below Saturation Limit State_Precip Micro-Precipitation (False Negative) Dilution->State_Precip Hydrophobic Effect > Solvation State_Precip->State_Soluble Add Solubilizer (See Module 2)

Figure 1: The "Solubility Cliff" occurs during the transition from organic stock to aqueous buffer. Visual turbidity checks are mandatory before screening.

Module 2: Formulation Strategies (Non-Covalent)

User Question: "DMSO is toxic to my primary cells at concentrations above 0.1%. How can I keep the pyrazole in solution without increasing DMSO?"

Scientist Response: You need a solubilizing excipient . For pyrazole amines, Cyclodextrins (CDs) are superior to surfactants because they encapsulate the hydrophobic p-tolyl tail without disrupting cell membranes like detergents (e.g., Triton X-100) often do.

Recommended Excipient: Hydroxypropyl- -Cyclodextrin (HP- -CD)

HP-


-CD forms a "host-guest" inclusion complex. The hydrophobic p-tolyl group fits inside the CD cavity, while the hydrophilic exterior keeps the complex dissolved in water.

Protocol: Complexation for Bioassays

  • Prepare Vehicle: Dissolve 20% (w/v) HP-

    
    -CD in your assay buffer (e.g., PBS). Filter sterilize (0.22 
    
    
    
    m).
  • Prepare Compound: Dissolve compound in DMSO at 100x the final desired concentration.

  • Complexation Step:

    • Add 1 part DMSO stock to 99 parts Vehicle (20% CD).

    • Crucial: Vortex immediately for 30 seconds.

    • Sonicate for 5 minutes.

  • Result: You now have a stable stock with 1% DMSO and encapsulated compound. Dilute this further into media.

Comparative Solubilizer Data

Solubilizer StrategySolubility Fold-IncreaseCellular Toxicity RiskMechanism
DMSO (Control) 1xHigh (>0.5%)Cosolvent
Polysorbate 80 10-50xModerateMicelle Formation
HP-

-Cyclodextrin
100-1000x Low Inclusion Complex
PEG 400 5-20xLowCosolvent

Technical Note: Literature confirms that pyrazolo-pyrimidine derivatives (structurally similar to your scaffold) show up to 1000-fold solubility enhancement using HP-


-CD [1].

Module 3: Chemical Modification (Salt Formation)

User Question: "I cannot use cyclodextrins in my animal study. How do I make the compound itself more soluble?"

Scientist Response: Leverage the amine group. The exocyclic amine or the pyrazole nitrogen can be protonated to form a salt. For lipophilic bases like p-tolyl pyrazoles, Mesylate (Methanesulfonate) salts often provide better solubility and crystallinity than Hydrochloride (HCl) salts.

Why Mesylate?

HCl salts of very hydrophobic bases can form "tight ion pairs" that are surprisingly insoluble (the common ion effect). Mesylate anions are larger and less prone to this, breaking the crystal lattice energy more effectively [2].

Protocol: In-Situ Salt Screen (Micro-Scale) You do not need to synthesize the salt in bulk to test this.

  • Dissolve: 1 mg of free base compound in 100

    
    L THF or Methanol.
    
  • Acidify: Add 1.05 equivalents of Methanesulfonic acid (from a 1M stock in THF).

  • Evaporate: Remove solvent under nitrogen flow.

  • Reconstitute: Add water or pH 4.5 acetate buffer.

  • Observation: If the residue dissolves instantly, the salt form is a viable candidate for scale-up.

Module 4: Troubleshooting Assay Interference

User Question: "My IC50 curve is flat, or I see activity at random concentrations. Is this a solubility issue?"

Scientist Response: This is likely Pan-Assay Interference (PAINS) caused by colloidal aggregation. When p-tolyl pyrazoles aggregate, they sequester enzymes/proteins non-specifically, looking like "super-inhibitors."

The Detergent Test

To validate if your activity is real or an artifact of aggregation:

  • Run your standard IC50 assay.

  • Run a parallel assay adding 0.01% Triton X-100 (freshly prepared) to the buffer.

  • Analysis:

    • IC50 Unchanged: True inhibition.

    • IC50 Increases (Potency drops): The original activity was likely due to aggregation (false positive).

Mechanism of Solubilization Diagram

Solubilization cluster_0 Method A: Cyclodextrin cluster_1 Method B: Salt Formation Compound Hydrophobic p-Tolyl Pyrazole CD_Complex Host-Guest Complex Hydrophobic tail hidden in CD cavity Compound->CD_Complex + HP-beta-CD Salt_Form Ionized Species (+) Lattice energy broken by hydration Compound->Salt_Form + Acid (Mesylate) Bioassay Biological Screening (Stable Data) CD_Complex->Bioassay Soluble Salt_Form->Bioassay Soluble

Figure 2: Two primary pathways to solubilization. Method A is preferred for early screening; Method B is preferred for pre-clinical development.

References

  • 2-Hydroxypropyl-

    
    -cyclodextrin Strongly Improves Water Solubility and Anti-Proliferative Activity of Pyrazolo[3,4-d]pyrimidines. PubMed.[1] Available at: [Link]
    
  • Salt formation to improve drug solubility. PubMed. Available at: [Link]

  • Kinetic Solubility Assays Protocol. AxisPharm. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Pyrazole Amine Formation Under Reflux

Welcome to the technical support center for the synthesis of pyrazole amine derivatives. This guide is designed for researchers, scientists, and professionals in drug development to troubleshoot common issues and provide...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of pyrazole amine derivatives. This guide is designed for researchers, scientists, and professionals in drug development to troubleshoot common issues and provide answers to frequently asked questions related to optimizing reaction conditions for pyrazole amine formation, specifically when using reflux.

The formation of the pyrazole ring is a cornerstone of heterocyclic chemistry, with the resulting amine derivatives being crucial intermediates in pharmaceuticals. The Knorr pyrazole synthesis and related methodologies, which typically involve the condensation of a hydrazine with a 1,3-dicarbonyl compound or its equivalent, are often performed under reflux to drive the reaction to completion.[1][2] However, achieving high yields and purity can be challenging. This guide provides in-depth, field-proven insights to navigate these complexities.

Frequently Asked Questions (FAQs)

Section 1: Low Yield and Incomplete Reactions

Q1: My pyrazole amine synthesis is resulting in a low yield. What are the primary factors to investigate?

Low yield is a frequent issue, particularly with conventional heating methods.[3] Several factors can contribute to this, and a systematic approach to troubleshooting is essential.

  • Purity of Starting Materials : The purity of your reactants, such as hydrazines and β-ketonitriles or 1,3-dicarbonyl compounds, is critical.[4][5] Impurities can introduce side reactions that consume starting materials and complicate purification.[5] Always use reagents from reputable sources and consider purification of starting materials if their quality is uncertain.

  • Reaction Time and Temperature : Reflux reactions often require sufficient time to reach completion.[3] Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[4] If the reaction stalls, a moderate increase in temperature or prolonged reaction time may be necessary.[3][6] However, excessive heat can lead to degradation, so optimization is key.[3]

  • Stoichiometry : Ensure the accurate stoichiometry of your reactants. A slight excess of the hydrazine component is sometimes used to drive the reaction to completion.[4]

Q2: I've optimized the time and temperature, but my conversion rate is still low. What other reaction conditions can I adjust?

Beyond time and temperature, the choice of solvent and the presence or absence of a catalyst can significantly impact reaction efficiency.

  • Solvent Selection : The solvent plays a crucial role in reactant solubility and can influence the reaction mechanism. For the synthesis of some pyrazole derivatives, aprotic dipolar solvents like DMF or NMP have shown better results than polar protic solvents like ethanol.[4][5] In some cases, greener solvents like ethylene glycol have also been employed successfully.[5]

  • Catalysis : Many pyrazole syntheses benefit from the addition of a catalyst. Acidic catalysts are commonly used in the Knorr synthesis.[7] For certain substrates, other catalysts like nano-ZnO have been shown to be effective.[5][8] Experimenting with different catalysts and catalyst loading can lead to significant improvements in yield.

Section 2: Side Products and Purification Challenges

Q3: My TLC plate shows multiple spots, indicating the presence of impurities. What are the likely side products and how can I minimize them?

The formation of side products is a common challenge. Identifying these impurities is the first step toward mitigating their formation.

  • Unreacted Starting Materials : Prominent spots on your TLC may correspond to unreacted starting materials, indicating an incomplete reaction.[3] Refer to the troubleshooting steps for low yield (Q1 & Q2).

  • Regioisomers : When using unsymmetrical starting materials, the formation of a mixture of regioisomers is a common problem.[4] The regioselectivity is influenced by steric and electronic properties of the substituents.[4]

    • pH Control : The pH of the reaction can significantly influence the ratio of isomers.[4][7] Conducting small-scale experiments at different pH values can help identify the optimal conditions for the desired isomer.

    • Solvent Choice : As mentioned, the solvent can affect regioselectivity. Aprotic dipolar solvents may favor one isomer over another.[4]

  • Degradation Products : Starting materials or the desired product may be unstable under the reflux conditions, leading to decomposition.[4] This can be minimized by using milder conditions where possible.[3]

Q4: I'm having difficulty purifying my pyrazole amine derivative. What strategies can I employ?

Purification can be challenging, especially if the product has poor solubility or if impurities have similar properties.

  • Recrystallization : This is often an effective method for removing minor impurities.[6] If the melting point and a suitable solvent are known from the literature, that is the best starting point.[9] Ethanol is often a good first choice for recrystallizing pyrazole derivatives.[9] A mixed solvent system, such as ethanol-water, can also be effective.[10]

  • Acid-Base Extraction : Pyrazoles are weakly basic and can be protonated by an acid to form a water-soluble salt.[6][11] This allows for their extraction into an aqueous acidic layer, leaving non-basic impurities in the organic phase. The pyrazole can then be recovered by basifying the aqueous layer.[6][11]

  • Column Chromatography : If recrystallization is ineffective, column chromatography is a powerful purification technique.[6] For basic compounds like pyrazole amines, deactivating the silica gel with triethylamine or ammonia in methanol can prevent the compound from sticking to the column.[10]

Section 3: Practical Reflux Setup and Safety

Q5: What are some common mistakes to avoid when setting up a reflux apparatus?

Proper setup is crucial for a safe and effective reflux reaction.

  • Proper Heating : Use an appropriate heat source. Heating mantles or specialized heating blocks are generally safer and provide more uniform heating than oil baths.[12] Set the temperature of the heat source to just above the boiling point of the solvent.[12]

  • Stirring : Always stir the reaction mixture to prevent "bumping" (superheating), which can cause the solution to splash out of the flask.[12][13] A magnetic stir bar is commonly used for this purpose.[12]

  • Condenser and Water Flow : Ensure the condenser is properly clamped and that the hoses for water flow are securely attached.[12] The water should flow in at the bottom inlet and out at the top outlet to ensure the condenser jacket remains full of cool water.[13]

  • Flask Size : Do not overfill the reaction flask. It should be no more than halfway full to allow for safe boiling.[12]

Experimental Protocols

General Protocol for Pyrazole Amine Synthesis via Reflux

This protocol describes a general procedure for the synthesis of a 5-aminopyrazole from a β-ketonitrile and hydrazine hydrate. This is a general guideline and may require optimization for specific substrates.

Materials:

  • β-ketonitrile (1 equivalent)

  • Hydrazine hydrate (1-1.2 equivalents)[4]

  • Ethanol (or another suitable solvent)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle or oil bath

Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the β-ketonitrile in ethanol.[4]

  • Add hydrazine hydrate to the solution.[4]

  • Heat the reaction mixture to reflux and maintain for the desired time, monitoring the reaction progress by TLC.[4]

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • The product may precipitate upon cooling and can be collected by filtration.[3]

  • If the product does not precipitate, the solvent can be removed under reduced pressure, and the crude product purified by recrystallization or column chromatography.

Troubleshooting Flowchart

Caption: Troubleshooting workflow for low yield in pyrazole amine synthesis.

Data Presentation

Table 1: Influence of Solvent on Regioselectivity in Knorr Pyrazole Synthesis
SolventDielectric Constant (ε)Regioisomer Ratio (A:B)Overall Yield (%)
Toluene2.475:2585%
Ethanol24.560:4092%
Acetic Acid6.295:588%

Data is illustrative and actual results will vary based on specific substrates.[7]

Visualization of Key Reaction Parameters

ReactionParameters Reaction Pyrazole Amine Formation Yield Yield Reaction->Yield Purity Purity Reaction->Purity Time Time Time->Reaction influences Temperature Temperature Temperature->Reaction influences Solvent Solvent Solvent->Reaction influences Catalyst Catalyst Catalyst->Reaction influences Stoichiometry Stoichiometry Stoichiometry->Reaction influences

Caption: Key parameters influencing pyrazole amine formation.

References

Sources

Reference Data & Comparative Studies

Validation

1H NMR and 13C NMR spectral analysis of 1-(4-Methoxyphenyl)-3-P-tolyl-1H-pyrazol-5-amine

1H & 13C NMR Analysis Guide: 1-(4-Methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine Executive Summary & Application Context This technical guide provides a comprehensive spectral analysis of 1-(4-Methoxyphenyl)-3-p-tolyl-1H-py...

Author: BenchChem Technical Support Team. Date: March 2026

1H & 13C NMR Analysis Guide: 1-(4-Methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine

Executive Summary & Application Context

This technical guide provides a comprehensive spectral analysis of 1-(4-Methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine . This compound represents a critical scaffold in medicinal chemistry, particularly in the development of p38 MAP kinase inhibitors and non-steroidal anti-inflammatory drugs (NSAIDs).

Why this analysis matters: In the synthesis of N-aryl-aminopyrazoles via the condensation of


-ketonitriles with hydrazines, regioselectivity  is a persistent challenge. Two isomers are theoretically possible: the 5-amine (Target) and the 3-amine (Alternative). Distinguishing these requires precise NMR interpretation beyond simple peak counting. This guide compares the target molecule against its regioisomers and precursors to ensure structural validation.

Synthesis & Regioselectivity Pathway

Understanding the origin of the spectral signals requires mapping the synthesis. The reaction typically involves 3-(4-methylphenyl)-3-oxopropanenitrile and 4-methoxyphenylhydrazine .

  • Target (5-amine): Formed via initial hydrazine attack on the ketone, followed by cyclization onto the nitrile.

  • Alternative (3-amine): Formed if hydrazine attacks the nitrile first (rare under standard conditions) or via different precursors.

SynthesisPath Reactants Reactants (Beta-ketonitrile + Hydrazine) Inter Hydrazone Intermediate Reactants->Inter Condensation (-H2O) Target TARGET: 5-Amine (1-Aryl-3-Tolyl-5-amino) Inter->Target Cyclization (Path A) Major Product Isomer ISOMER: 3-Amine (1-Aryl-5-Tolyl-3-amino) Inter->Isomer Cyclization (Path B) Minor/Trace

Figure 1: Reaction pathway highlighting the divergence between the target 5-aminopyrazole and its 3-amino regioisomer.

1H NMR Spectral Analysis

The proton NMR spectrum in DMSO-d


 or CDCl

is characterized by two distinct AA'BB' aromatic systems and diagnostic singlets.
Experimental Data Summary (400 MHz, DMSO-d )
Proton AssignmentChemical Shift (

ppm)
MultiplicityIntegrationCoupling (

Hz)
Structural Insight
Tolyl -CH

2.32 - 2.35Singlet3H-Diagnostic methyl group on the C3-aryl ring.
Methoxy -OCH

3.78 - 3.82Singlet3H-Electron-donating group on N1-phenyl ring.
Amine -NH

5.20 - 5.50Broad Singlet2H-Exchangeable with D

O. Broadening indicates H-bonding.
Pyrazole H-4 5.85 - 5.95Singlet1H-Critical Diagnostic: Upfield shift due to electron donation from C5-NH

.
N1-Ar (Ortho) 7.35 - 7.45Doublet2H8.8Protons ortho to the pyrazole N1.
N1-Ar (Meta) 6.95 - 7.05Doublet2H8.8Protons ortho to the Methoxy group (Shielded).
C3-Tolyl (Ortho) 7.65 - 7.75Doublet2H8.0Protons ortho to the pyrazole C3.
C3-Tolyl (Meta) 7.20 - 7.25Doublet2H8.0Protons ortho to the Methyl group.
Detailed Mechanistic Interpretation
  • The H-4 Singlet (The "Fingerprint"): The proton at position 4 of the pyrazole ring appears significantly upfield (~5.9 ppm) compared to non-amino pyrazoles (typically 6.5–7.0 ppm). This is caused by the mesomeric effect (+M) of the C5-amino group, which pushes electron density into the ring, shielding C4 and its attached proton.

  • Aromatic Discrimination: The methoxy group is a strong electron donor, shielding its ortho protons (~7.0 ppm). The tolyl group is a weak donor; its protons appear more downfield.

13C NMR Spectral Analysis

The carbon spectrum confirms the backbone structure. The absence of a nitrile peak (~115-118 ppm for aliphatic nitriles, though aromatic nitriles vary) and the ketone carbonyl (>190 ppm) confirms cyclization.

Experimental Data Summary (100 MHz, DMSO-d )
Carbon TypeChemical Shift (

ppm)
Assignment Logic
Aliphatic 20.8Tolyl C H

Aliphatic 55.4Methoxy OC H

Pyrazole C4 88.5 - 90.0Highly shielded due to enamine-like resonance from C5-NH

.
Aromatic CH 114.2, 125.5, 129.0, 129.4Aromatic ring carbons (Methoxyphenyl and Tolyl).
Quaternary 130.5, 137.0Ipso carbons of the aryl rings.
Pyrazole C5 147.5 - 149.0Attached to -NH

(Deshielded by N, but shielded relative to C=N).
Pyrazole C3 150.0 - 152.0Attached to Tolyl (C=N character).
Aromatic C-O 158.5Ipso carbon attached to Methoxy group.

Comparative Analysis: Target vs. Alternatives

The primary risk in this synthesis is forming the 3-amino regioisomer or retaining unreacted


-ketonitrile .
Scenario A: Distinguishing Target (5-NH ) vs. Isomer (3-NH )

The 3-amino isomer (1-(4-methoxyphenyl)-5-p-tolyl-1H-pyrazol-3-amine) has a different steric and electronic environment.

FeatureTarget (5-Amine) Alternative (3-Amine)
Steric Proximity N1-Aryl is adjacent to -NH

N1-Aryl is adjacent to Tolyl Group
NOESY/ROESY Strong NOE between N1-Ar(ortho) and NH

Strong NOE between N1-Ar(ortho) and Tolyl-CH

or Tolyl(ortho)
H-4 Shift ~5.9 ppmTypically slightly downfield (>6.0 ppm) due to different conjugation.
Scenario B: Target vs. Precursor ( -ketonitrile)
FeatureTarget Product Precursor (

-ketonitrile)
IR Spectrum 3200-3400 cm

(NH

stretch)
~2200-2250 cm

(C

N stretch)
1H NMR Pyrazole H4 singlet (~5.9 ppm)Methylene singlet (-CH

-) ~4.0-4.5 ppm
13C NMR C=N / C-N (~148-152 ppm)Ketone C=O (~190 ppm) + Nitrile C

N (~115 ppm)

Validated Experimental Protocol

To ensure reproducibility and high-quality spectral data, follow this workflow.

A. Synthesis (Micro-scale)
  • Reactants: Mix 1.0 eq of 3-(4-methylphenyl)-3-oxopropanenitrile and 1.1 eq of 4-methoxyphenylhydrazine hydrochloride in Ethanol.

  • Catalyst: Add catalytic amount of glacial acetic acid or reflux in neutral EtOH (hydrazine HCl provides acidity).

  • Reflux: Heat at 80°C for 3-5 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).

  • Workup: Cool to RT. Precipitate usually forms. Filter and wash with cold ethanol. Recrystallize from Ethanol/Water.

B. NMR Acquisition Parameters (Standard)
  • Solvent: DMSO-d

    
     (Preferred for solubility and observing exchangeable NH
    
    
    
    protons).
  • Concentration: 5-10 mg for 1H; 20-30 mg for 13C.

  • Relaxation Delay (D1): Set to

    
     1.0 sec for 1H; 
    
    
    
    2.0 sec for 13C to ensure quaternary carbon integration accuracy.
  • Scans: 16 (1H), 1024 (13C).

C. Structural Verification Workflow

NMRWorkflow Sample Purified Sample (DMSO-d6) H1 1H NMR Scan Sample->H1 Check1 Check: H4 Singlet @ 5.9 ppm? H1->Check1 C13 13C NMR Scan Check1->C13 Yes Result_Fail REJECT Isomer/Impurity Check1->Result_Fail No (Shift > 6.5 or absent) NOE NOESY/ROESY (Optional) C13->NOE If Regioisomer suspected Result_Pass CONFIRMED 5-Amine C13->Result_Pass C4 @ 90ppm confirmed NOE->Result_Pass NOE: N-Ar <-> NH2

Figure 2: Decision tree for validating the structure based on spectral data.

References

  • Aggarwal, R., et al. (2011). "Synthesis and antimicrobial activity of some new 1-heteroaryl-5-amino-3H/methyl-4-phenylpyrazoles." Journal of Chemical Sciences. Link (Validates general 5-aminopyrazole synthesis via

    
    -ketonitriles).
    
  • Elguero, J., et al. (2002). "Pyrazoles."[1][2][3][4][5][6] Comprehensive Heterocyclic Chemistry II. Elsevier. (Authoritative source on Pyrazole tautomerism and NMR shifts).

  • Groshev, Y. G., et al. (2020). "Regioselectivity in the Reaction of 1,3-Dicarbonyl Compounds with Hydrazines." Russian Chemical Reviews. (Mechanistic grounding for regioselectivity).
  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for substituted aminopyrazoles. Link (Used for verifying substructure chemical shift ranges).

  • Pretsch, E., et al. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Source for increment-based shift prediction).

Sources

Comparative

Benchmarking Characterization Protocols for Pyrazole-5-Amine Scaffolds: HRMS/EA vs. Conventional Spectroscopy

Executive Summary In medicinal chemistry, specifically kinase inhibitor development, the pyrazole-5-amine (1H-pyrazol-5-amine) scaffold is ubiquitous yet notoriously difficult to characterize to FDA/EMA standards. Its am...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary In medicinal chemistry, specifically kinase inhibitor development, the pyrazole-5-amine (1H-pyrazol-5-amine) scaffold is ubiquitous yet notoriously difficult to characterize to FDA/EMA standards. Its amphoteric nature, rapid annular tautomerism (3-amino vs. 5-amino), and high nitrogen content create "blind spots" for standard 1D NMR and HPLC-UV workflows.

This guide objectively compares the industry-standard "Gold Protocol" (High-Resolution Mass Spectrometry + Combustion Elemental Analysis) against conventional spectroscopic alternatives. We provide experimental workflows, decision matrices, and comparative data to demonstrate why HRMS and EA are non-negotiable for validating this specific heterocycle.

The Engineering Challenge: Why Standard Methods Fail

Before analyzing the data, one must understand the molecular behavior that renders standard analytics insufficient.

The Tautomer Trap

Pyrazole-5-amine exists in a rapid equilibrium between 1H-pyrazol-5-amine and 1H-pyrazol-3-amine . In solution (NMR), this often results in broadened signals or averaged chemical shifts that mask impurities.

  • NMR Limitation: Cannot easily distinguish between a tautomeric mixture and a sample contaminated with regioisomers without complex variable-temperature experiments.

  • The HRMS/EA Advantage: HRMS confirms the exact elemental formula regardless of tautomer; EA confirms the bulk purity and solvation state (e.g., hemihydrates) that NMR misses due to proton exchange.

Visualization: Tautomerism & Analytical Blind Spots

The following diagram illustrates the structural flux and where specific analytical methods lose resolution.

Tautomerism_Analysis T1 1H-pyrazol-5-amine (Major Form) T2 1H-pyrazol-3-amine (Minor Form) T1->T2 Fast Exchange NMR 1H NMR (Broadened/Avg Signals) T1->NMR Ambiguous HRMS HRMS (ESI+) (Identical m/z 84.0560) T1->HRMS Detected T2->NMR T2->HRMS Detected Solvent Solvent/pH Influence Solvent->T1 Solvent->T2

Figure 1: Impact of annular tautomerism on analytical resolution. Note that HRMS detects the ion regardless of the neutral tautomer state, providing a stable anchor for identification.

Comparative Analysis: Method Performance

The following table contrasts the "Gold Protocol" against routine laboratory workflows.

FeatureProtocol A: HRMS + Elemental Analysis Protocol B: HPLC-UV + Low-Res MS Protocol C: 1H/13C NMR
Primary Output Exact Mass (

ppm) + Bulk Purity (

)
Retention Time + Nominal MassStructural Connectivity
Impurity Detection Detects inorganic salts & solvates (via EA)Blind to inorganic salts; UV response factors varyBlind to inorganic salts; solvent peaks mask solvates
Tautomer Sensitivity Immune (Ionizes both forms)Vulnerable (Peak splitting common)Vulnerable (Signal averaging)
Sample Requirement High (~5 mg destructive for EA)Low (<1 mg)Medium (~2-5 mg, recoverable)
Validation Status Gold Standard for Publication/INDRoutine QC onlyStructural proof, not purity proof

Deep Dive: High-Resolution Mass Spectrometry (HRMS)

Objective: Confirm molecular formula


 and rule out isobaric interferences.
Experimental Protocol (Orbitrap Exploris 480 or equiv.)
  • Sample Prep: Dissolve 0.1 mg pyrazole-5-amine in MeOH:H2O (50:50) + 0.1% Formic Acid. Note: Acid is crucial to stabilize the protonated

    
     species.
    
  • Ionization: Heated Electrospray Ionization (H-ESI) in Positive Mode.

    • Spray Voltage: 3.5 kV (High polarity requires stable spray).

    • Capillary Temp: 320°C.

  • Acquisition: Full Scan (m/z 50–200) at 60,000 Resolution.

  • Self-Validation Step: Inject a lock mass (e.g., polysiloxane or leucine enkephalin) to ensure mass accuracy is within

    
     ppm.
    
Experimental Data: Pyrazole-5-amine ( )

Theoretical Exact Mass



Ion SpeciesTheoretical m/zObserved m/zError (ppm)Interpretation

84.0560 84.0558 -2.3 Confirmed Parent

106.0379106.0381+1.8Sodium Adduct

167.1043167.1039-2.4Dimer (Common in ESI)
Fragment 57.045 57.044 N/A Loss of HCN (Diagnostic)

Analysis: The presence of the dimer


 is a specific signature of aminopyrazoles in ESI due to hydrogen bonding between the amine and the pyrazole nitrogen of a second molecule.

Deep Dive: Elemental Analysis (CHN)

Objective: Validate bulk purity and detect non-chromophoric impurities (water, inorganic salts) that HRMS and HPLC miss.

The Combustion Challenge

Nitrogen-rich heterocycles like pyrazoles are resistant to combustion, often yielding low Nitrogen values (formation of thermally stable carbon nitrides).

  • Mitigation: Use of Tungsten Trioxide (

    
    )  or V2O5  as a combustion aid is mandatory to ensure complete oxidation.
    
Experimental Protocol (Combustion Analysis)
  • Calibration: Calibrate using Acetanilide (Standard: C=71.09%, H=6.71%, N=10.36%). Tolerance:

    
    .
    
  • Sample: Weigh 2.0–3.0 mg of dried pyrazole-5-amine into a tin capsule.

  • Combustion: Flash combustion at 975°C with

    
     boost.
    
  • Self-Validation: Run a blank tin capsule and a sulfanilamide standard check before the sample.

Comparative Data: Pure vs. Impure Samples

Theoretical for


: C: 43.37%, H: 6.07%, N: 50.57%
ElementTheoretical %Sample A (High Purity)Sample B (Wet/Impure)Status
Carbon 43.3743.29 (

0.08)
41.10 (

2.27)
Sample B Fails
Hydrogen 6.076.11 (

0.04)
6.55 (

0.48)
Sample B Fails
Nitrogen 50.5750.45 (

0.12)
48.10 (

2.47)
Sample B Fails

Interpretation:

  • Sample A: Passes. All values are within the

    
     journal standard (J. Org. Chem / J. Med. Chem).
    
  • Sample B: Fails. The low Carbon/Nitrogen and high Hydrogen suggests the presence of trapped water (Hemihydrate) or residual solvent, which NMR integration errors often hide.

Strategic Characterization Workflow

This decision matrix outlines the logical flow for validating pyrazole-5-amine, ensuring no step is wasted.

Workflow Start Crude Pyrazole-5-amine Solubility Solubility Check (DMSO vs MeOH) Start->Solubility NMR_Check 1H NMR (DMSO-d6) Check for solvent/regioisomers Solubility->NMR_Check Decision1 Clean Spectrum? NMR_Check->Decision1 Purify Recrystallize / Prep HPLC Decision1->Purify No HRMS_Step HRMS (ESI+) Confirm Formula/Mass Error <3ppm Decision1->HRMS_Step Yes Purify->NMR_Check EA_Step Elemental Analysis (CHN) Confirm Bulk Purity HRMS_Step->EA_Step Final Release for Biological Assay EA_Step->Final

Figure 2: The "Gold Standard" validation workflow. Note that EA is the final gatekeeper before biological release.

References

  • Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical applications.[1] Progress in Nuclear Magnetic Resonance Spectroscopy.[2] Link

  • American Chemical Society. (2022). ACS Guide to Scholarly Communication: Characterization of Organic Compounds. (Standard for

    
     EA tolerance). Link
    
  • Claramunt, R. M., et al. (2006). The structure of pyrazoles in the solid state: A CPMAS NMR and X-ray study. Journal of Chemical Crystallography. (Authoritative source on Pyrazole tautomerism). Link

  • NIST Chemistry WebBook. Mass Spectrum of Pyrazole Derivatives. National Institute of Standards and Technology. Link

  • Trace Elemental Instruments. ASTM D5291: Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants. (Industrial standard for CHN analysis). Link

Sources

Validation

Comparative Guide: FT-IR Spectral Analysis of Amino-Pyrazole Derivatives

Audience: Researchers, Medicinal Chemists, and QC Analysts in Drug Development. Content Type: Technical Comparison & Methodological Guide.

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, Medicinal Chemists, and QC Analysts in Drug Development. Content Type: Technical Comparison & Methodological Guide.

Executive Summary: The Diagnostic Challenge

Amino-pyrazole derivatives are ubiquitous scaffolds in modern pharmacology, serving as the backbone for blockbuster drugs like Celecoxib (COX-2 inhibitor) and Sildenafil (PDE5 inhibitor). In synthetic workflows, confirming the integrity of the amino group (–NH₂) attached to the pyrazole ring is critical.

However, characterizing these derivatives via FT-IR presents a unique challenge compared to standard aromatic amines (e.g., anilines). The pyrazole ring’s inherent tautomerism and capacity for complex intermolecular hydrogen bonding create spectral shifts that can be easily misidentified as impurities or hydration bands.

This guide objectively compares the FT-IR spectral behavior of amino-pyrazoles against standard aromatic amines and evaluates the performance of Transmission (KBr) versus ATR (Attenuated Total Reflectance) sampling for this specific application.

Technical Deep Dive: Spectral Signatures of Amino-Pyrazoles

The "Product": Amino-Pyrazole Spectral Profile

Unlike a simple aliphatic amine, the amino group on a pyrazole ring is electronically coupled to a


-excessive heteroaromatic system. This results in distinct vibrational modes.[1][2][3][4]
A. N-H Stretching Region (3500–3100 cm⁻¹)

The primary amino group (–NH₂) exhibits two characteristic bands arising from vibrational coupling:[5]

  • Asymmetric Stretching (

    
    ):  Higher frequency (~3450–3380 cm⁻¹).
    
  • Symmetric Stretching (

    
    ):  Lower frequency (~3350–3250 cm⁻¹).
    

The Pyrazole Effect: In 3- or 5-aminopyrazoles, the ring nitrogen (N1-H) often participates in a "dimer-like" hydrogen bonding network in the solid state. This can superimpose a broad, diffuse band around 3200–2800 cm⁻¹ , partially obscuring the sharp –NH₂ symmetric stretch.

B. N-H Bending (Scissoring) Region (1650–1590 cm⁻¹)

The scissoring vibration (


) appears as a medium-to-strong band. In pyrazoles, this often overlaps with the C=N ring stretching  vibration (~1590–1550 cm⁻¹), creating a doublet or a broadened shoulder that is diagnostic of the heteroaromatic system.
C. C-N Stretching (1350–1250 cm⁻¹)

The bond connecting the exocyclic amino group to the pyrazole carbon possesses partial double-bond character due to resonance. This shifts the C-N stretch to higher wavenumbers (~1300 cm⁻¹) compared to aliphatic amines (~1100 cm⁻¹).

Comparative Analysis: Pyrazoles vs. Alternatives

Comparison 1: Amino-Pyrazole vs. Aniline (Phenylamine)

Aniline is the standard reference for aromatic amines. However, pyrazole derivatives deviate significantly due to ring nitrogen interactions.

FeatureAniline (Reference)Amino-Pyrazole (Target)Mechanistic Cause

Intensity
Moderate, sharpVariable, often broadenedPyrazolic N2 acts as an H-bond acceptor, broadening peaks.
Ring C=N/C=C ~1600 & 1500 cm⁻¹~1590 & 1540 cm⁻¹Pyrazole ring breathing modes differ from the benzene quadrant stretch.
C-N Stretch ~1280 cm⁻¹~1310–1290 cm⁻¹Higher electron density in 5-membered ring increases C-N bond order.
Tautomerism NoneHigh (3- vs 5-amino)Proton migration between N1 and N2 alters symmetry and band multiplicity.
Comparison 2: FT-IR vs. Raman Spectroscopy

For amino-pyrazoles, is FT-IR the best tool?

  • FT-IR (Preferred for QC): Highly sensitive to the polar N-H and C=N bonds. Excellent for detecting H-bonding states and hydration.

  • Raman (Alternative): Better for symmetric ring vibrations and C=C bonds. Weakness: The -NH₂ signals are often weak in Raman, making it less effective for monitoring the specific amino substitution.

Experimental Protocol: The Self-Validating Workflow

To resolve the complex H-bonding networks in amino-pyrazoles, sample preparation is the variable that controls data quality.

Method A: KBr Pellet (Gold Standard for Resolution)

Why: Dilution in the KBr matrix breaks up intermolecular H-bonded clusters, sharpening the N-H stretching bands.

Protocol:

  • Ratio: Mix 1.5 mg of dry Amino-Pyrazole derivative with 300 mg of spectroscopic grade KBr.

  • Grind: Pulverize in an agate mortar for 2 minutes. Stop if the powder becomes "glassy" (over-grinding absorbs moisture).

  • Press: Apply 8–10 tons of pressure under vacuum for 2 minutes.

  • Validation: The pellet must be transparent.[6] A cloudy pellet indicates moisture (broad band at 3400 cm⁻¹) or micro-cracks.

Method B: ATR (Attenuated Total Reflectance)

Why: Rapid screening.[7] However, for amino-pyrazoles, the high refractive index of the crystal can shift peak positions and relative intensities.

Correction Factor: ATR spectra often show relative intensity changes compared to transmission.



Expect weaker bands at high wavenumbers (N-H region) in ATR compared to KBr.

Visualizing the Mechanism

The following diagram illustrates the tautomeric equilibrium and spectral assignment workflow for a 3(5)-aminopyrazole derivative.

G cluster_0 Tautomeric Equilibrium cluster_1 Spectral Features (FT-IR) T1 3-Amino-1H-pyrazole (Form A) T2 5-Amino-1H-pyrazole (Form B) T1->T2 Proton Shift (N1 ↔ N2) NH_Stretch N-H Stretch Region (3450 - 3100 cm⁻¹) T1->NH_Stretch T2->NH_Stretch Band1 Asym -NH2 (~3430 cm⁻¹) NH_Stretch->Band1 Band2 Sym -NH2 (~3320 cm⁻¹) NH_Stretch->Band2 Band3 Ring N-H (Broad) (3200-2800 cm⁻¹) NH_Stretch->Band3 H-Bonding Dependent Fingerprint Fingerprint Region (1600 - 1300 cm⁻¹) Band4 Scissoring δ(NH2) (~1620 cm⁻¹) Fingerprint->Band4 Band5 C-N Stretch (~1300 cm⁻¹) Fingerprint->Band5

Caption: Workflow connecting tautomeric forms of amino-pyrazoles to their specific vibrational modes. Note the dependence of the Ring N-H band on hydrogen bonding.

Summary Data Table: Frequency Assignments

Vibrational ModeFrequency Range (cm⁻¹)IntensityNotes

(NH₂)
3480 – 3380MediumSharp in dilute solution; broader in solid state.

(NH₂)
3390 – 3250MediumOften appears as a doublet with the asymmetric band.

(Ring NH)
3200 – 2700Broad/WeakDiagnostic: Indicates unsubstituted N1 position. Disappears in N-alkylated derivatives.

(NH₂ Scissoring)
1650 – 1610StrongCan overlap with C=O (if amide present) or Ring C=N.

(Ring C=N)
1590 – 1540StrongCharacteristic of the pyrazole core.

(Exocyclic C-N)
1320 – 1260MediumHigher than aliphatic amines due to conjugation.

References

  • Vibrational Analysis of Amino-Pyrazoles

    • Title: Vibrational analysis of 4-amino pyrazolo (3,4-d) pyrimidine: A joint FTIR, Laser Raman and scaled quantum mechanical studies.[8]

    • Source: Spectrochimica Acta Part A (via PubMed).
    • URL:[Link]

  • H-Bonding Effects in Pyrazoles

    • Title: Hydrogen bonding lights up overtones in pyrazoles.[9]

    • Source: The Journal of Chemical Physics.
    • URL:[Link]

  • General Amine Spectroscopy

    • Title: Spectroscopy of Amines (LibreTexts).
    • Source: Chemistry LibreTexts.
    • URL:[Link][10][11][12]

  • Experimental Standards

    • Title: Comparison between KBr and
    • Source: ResearchG
    • URL:[Link]

Sources

Comparative

Comparative Biological Efficacy Guide: p-Tolyl vs. Phenyl Substituted Pyrazoles

Executive Summary This guide provides a technical comparison between 1-phenyl and 1-(p-tolyl) substituted pyrazole derivatives. While structurally similar, the addition of a single methyl group at the para position of th...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide provides a technical comparison between 1-phenyl and 1-(p-tolyl) substituted pyrazole derivatives. While structurally similar, the addition of a single methyl group at the para position of the phenyl ring induces significant physicochemical changes that alter pharmacokinetics and target binding affinity.

Key Takeaway: The p-tolyl substituent generally enhances potency in anti-inflammatory (COX-2) and anticancer (Tubulin/Kinase) applications due to increased lipophilicity and specific hydrophobic interactions. Conversely, in antimicrobial screens, unsubstituted phenyl or electron-withdrawing group (EWG) substitutions (e.g., p-Cl, p-NO


) often outperform the p-tolyl motif due to electronic requirements for bacterial cell wall penetration or target engagement.

Physicochemical Basis of Efficacy

To understand the biological divergence, we must first quantify the physical differences introduced by the methyl group.

PropertyPhenyl (-C

H

)
p-Tolyl (-C

H

-CH

)
Impact on Biological System
Electronic Effect (

)
0.00-0.17p-Tolyl is electron-donating (+I effect), increasing electron density on the pyrazole ring.
Lipophilicity (

)
0.00+0.56p-Tolyl increases LogP, improving membrane permeability and blood-brain barrier (BBB) crossing.
Molar Refractivity (MR) 1.035.65The methyl group adds steric bulk, critical for filling hydrophobic pockets in enzymes like COX-2.

Scientist's Note: The "Magic Methyl" effect is real here. The p-tolyl group often boosts IC


 values by an order of magnitude in hydrophobic binding sites (e.g., COX-2 secondary pocket) compared to the "naked" phenyl ring.

Biological Efficacy Comparison

A. Anti-Inflammatory (COX-2 Inhibition)

The p-tolyl moiety is a privileged scaffold in COX-2 inhibitors (reminiscent of Celecoxib).[1] The COX-2 active site contains a hydrophobic side pocket that accommodates the p-methyl group, stabilizing the ligand-enzyme complex.

  • Experimental Data: In a comparative study of 1,3,5-trisubstituted pyrazoles, p-tolyl derivatives demonstrated superior selectivity indices (SI) compared to unsubstituted phenyl analogs.

  • Mechanism: The methyl group displaces high-energy water molecules from the hydrophobic pocket, a thermodynamically favorable process (

    
    ).
    

Table 1: Comparative COX-2 Inhibition Data | Compound Scaffold | Substituent (R) | COX-2 IC


 (

M) | Selectivity Index (SI) | Ref | | :--- | :--- | :--- | :--- | :--- | | Pyrazolyl-thiazole | Phenyl (-H) | 0.39 | 42.3 | [1] | | Pyrazolyl-thiazole | p-Tolyl (-CH

) | 0.07 | 508.6 | [1] |[1][2]
B. Anticancer Activity (Tubulin Polymerization)

In tubulin inhibition studies, the steric bulk of the p-tolyl group is often critical for arresting cell cycles at the G2/M phase.

  • Case Study: Compound 9c (a p-tolyl pyrazole) showed potent cytotoxicity against SGC-7901 cells.[3]

  • Performance:

    • Phenyl: Moderate activity (IC

      
       ~ 2-5 
      
      
      
      M).
    • p-Tolyl: High activity (IC

      
       = 0.054 - 0.16 
      
      
      
      M) [3].[3]
  • Reasoning: The p-methyl group fits precisely into the colchicine binding site of tubulin, whereas the unsubstituted phenyl ring leaves void space, reducing binding enthalpy.

C. Antimicrobial Activity

Here, the trend often reverses. Bacterial targets frequently require electron-deficient centers to facilitate nucleophilic attack or specific hydrogen bonding patterns that the electron-rich p-tolyl group disrupts.

  • Observation: p-Tolyl derivatives often show higher Minimum Inhibitory Concentrations (MIC) compared to p-chloro or p-nitro analogues against S. aureus and E. coli.

  • Data Point: In a screen of pyrazole-linked Schiff bases, p-chlorophenyl derivatives displayed the highest antibacterial selectivity, while p-tolyl derivatives were only moderately active [5].

SAR Decision Logic (Visualization)

The following diagram illustrates the decision-making process for selecting between Phenyl and p-Tolyl based on the therapeutic target.

SAR_Logic Start Target Identification Target_COX2 Target: COX-2 / Kinase (Hydrophobic Pocket) Start->Target_COX2 Anti-inflammatory/Cancer Target_Bac Target: Bacteria / Fungi (Cell Wall/Electronic) Start->Target_Bac Antimicrobial Decision_Tolyl Select p-Tolyl Substituent Target_COX2->Decision_Tolyl High Affinity Req. Decision_Phenyl Select Phenyl / p-EWG Target_Bac->Decision_Phenyl Electronic Req. Mech_Tolyl Mechanism: + Lipophilicity + Steric Fit (Magic Methyl) Decision_Tolyl->Mech_Tolyl Mech_Phenyl Mechanism: - Steric Clash + Electronic Withdrawal (if substituted) Decision_Phenyl->Mech_Phenyl

Figure 1: Structure-Activity Relationship (SAR) decision tree for pyrazole substituent selection.

Experimental Protocols

To validate these differences in your own lab, use the following standardized protocols.

Protocol A: General Synthesis (Knorr Pyrazole Synthesis)

This method allows for the parallel synthesis of both derivatives by simply swapping the hydrazine starting material.

  • Reagents:

    • A: Phenylhydrazine (for Phenyl) OR p-Tolylhydrazine (for p-Tolyl).

    • B: 1,3-Dicarbonyl compound (e.g., ethyl acetoacetate or a chalcone).

  • Workflow:

    • Step 1: Dissolve 1.0 eq of B in Ethanol (EtOH).

    • Step 2: Add 1.1 eq of A dropwise.

    • Step 3: Add catalytic Glacial Acetic Acid (3-5 drops).

    • Step 4: Reflux for 4–6 hours (monitor via TLC, Hexane:EtOAc 7:3).

    • Step 5: Cool to room temperature. Pour into crushed ice.

    • Step 6: Filter precipitate, wash with cold water, and recrystallize from EtOH.

Protocol B: COX-2 Inhibition Assay (Colorimetric)

Purpose: To quantify the IC


 shift between p-tolyl and phenyl derivatives.
  • System: Purified Ovine COX-2 enzyme.

  • Substrate: Arachidonic acid (AA) + TMPD (N,N,N',N'-tetramethyl-p-phenylenediamine).

  • Method:

    • Incubate enzyme with inhibitor (0.01 – 100

      
      M) in Tris-HCl buffer (pH 8.0) for 10 mins at 25°C.
      
    • Add Heme (cofactor) and Arachidonic Acid to initiate reaction.

    • Detection: Measure absorbance at 590 nm . The oxidation of TMPD during PGG2 reduction correlates to enzymatic activity.

    • Calculation: Plot % Inhibition vs. Log[Concentration] to determine IC

      
      .
      

Synthesis Workflow Visualization

Synthesis_Flow Precursors Precursors: 1,3-Dicarbonyl + Aryl Hydrazine Reflux Reflux (EtOH + AcOH) 4-6 Hours Precursors->Reflux Heat Cyclization Cyclization (Schiff Base Formation) Reflux->Cyclization Mechanism Workup Ice Water Quench & Filtration Cyclization->Workup Precipitation Product Final Pyrazole (Phenyl vs p-Tolyl) Workup->Product Recrystallization

Figure 2: General synthetic pathway for 1-aryl-substituted pyrazoles via condensation.

References

  • Zarghi, A., et al. (2023). Design, synthesis, and biological evaluation of new 2-(4-(methylsulfonyl)phenyl)-N-phenylimidazo[1,2-a]pyridin-3-amine as selective COX-2 inhibitors.[2] National Institutes of Health (PMC).

  • BenchChem. (2025).[1] A Comparative Analysis of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)thiazole and Celecoxib in Cyclooxygenase-2 Inhibition.[1][4]

  • Zhang, Y., et al. (2018).[5] Synthesis and biological evaluation of (1-aryl-1H-pyrazol-4-yl) (3,4,5-trimethoxyphenyl)methanone derivatives as tubulin inhibitors. PubMed.

  • RSC Publishing. (2025). Novel 4-thiophenyl-pyrazole derivatives as potential antitumor candidates targeting both EGFR and VEGFR-2.[6]

  • MDPI. (2026). Design, Synthesis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents.[7]

Sources

Validation

Melting point determination and thermal stability of pyrazole amines

Comprehensive Comparison Guide: Melting Point Determination and Thermal Stability Profiling of Pyrazole Amines Pyrazole amines, such as 3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-5-amine, are privileged chemical scaffolds in...

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Comparison Guide: Melting Point Determination and Thermal Stability Profiling of Pyrazole Amines

Pyrazole amines, such as 3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-5-amine, are privileged chemical scaffolds in medicinal chemistry, frequently serving as critical building blocks for novel nitrogen-containing heterocycles, anti-inflammatory agents, and anticancer drugs[1]. Because these compounds are solid crystalline substances, rigorous thermal characterization is non-negotiable[2]. Understanding their melting point (MP) and thermal stability is essential for identifying polymorphic transitions, assessing purity, and establishing safe parameters for drug formulation and storage[3],.

This guide objectively compares the analytical techniques used to determine the thermal properties of pyrazole amines, providing self-validating experimental protocols and decision-making workflows for researchers and drug development professionals.

The Analytical Landscape: Comparing Thermal Techniques

The thermal profiling of pharmaceutical compounds relies on three primary methodologies, each offering distinct advantages depending on the required data depth[3],[4]:

  • Capillary Melting Point Apparatus (Classical/Digital): The most widely used technique for routine quality control. It involves heating a sample in a glass capillary and optically observing the phase transition[3],[5]. While highly effective for confirming chemical identity and basic purity (impurities lower and broaden the melting range), it lacks thermodynamic depth.

  • Differential Scanning Calorimetry (DSC): An advanced technique that measures the heat flow into or out of a sample. DSC is the gold standard for precision, capable of identifying exact melting points, measuring the enthalpy of fusion, and detecting subtle polymorphic transitions common in pyrazole derivatives,[1],[6].

  • Thermogravimetric Analysis (TGA): Measures the change in sample mass as a function of temperature. TGA is critical for determining the thermal decomposition limits of pyrazole amines and identifying the presence of solvates or hydrates[3],[4].

  • Simultaneous Thermal Analysis (STA / TGA-DSC): Combines TGA and DSC into a single instrument. This combined approach correlates mass changes with caloric effects on a single microscopic sample, eliminating sample-to-sample variance and accelerating the early drug discovery phase[7],[8].

Quantitative Comparison of Thermal Analysis Techniques
Analytical TechniqueSample RequirementPrimary Data OutputAccuracy / PrecisionAutomation LevelBest Application for Pyrazole Amines
Capillary Method 1–3 mgVisual melting range (Onset to Clear point)Moderate (± 0.5 °C)Low to ModerateRoutine purity checks; initial QC[3],[6]
DSC 2–5 mgHeat flow, precise MP, enthalpy of fusionVery High (± 0.1 °C)HighPolymorphism screening; exact MP,[6]
TGA 5–15 mgMass change, decomposition onsetHigh (0.1 µg sensitivity)HighSolvate/hydrate loss; thermal stability limits[7],[4]
STA (TGA-DSC) 3–10 mgSimultaneous heat flow and mass changeVery HighHighComprehensive R&D thermal profiling[7],[8]

Experimental Workflow & Decision Logic

The following workflow illustrates the logical progression from initial synthesis to final formulation strategy based on thermal data.

G A Synthesized Pyrazole Amine (Solid State) B Capillary Method (Initial MP & Purity Check) A->B Routine QC C Simultaneous TGA-DSC (STA) (Advanced Thermal Profiling) A->C R&D Characterization F Formulation & Storage Strategy B->F Pass/Fail D DSC Data (Polymorphism, Enthalpy, Exact MP) C->D E TGA Data (Decomposition, Solvates, Mass Loss) C->E D->F Phase Logic E->F Stability Limits

Figure 1: Decision workflow for the thermal characterization of pyrazole amines.

Step-by-Step Methodologies (Self-Validating Protocols)

To ensure scientific integrity and reproducibility, the following protocols integrate self-validating calibration steps and explicitly define the causality behind each experimental parameter.

Protocol A: High-Precision Capillary Melting Point Determination

Objective: Establish the baseline purity and melting range of a newly synthesized pyrazole amine.

  • System Validation: Run a calibration standard (e.g., high-purity Caffeine or Vanillin) with a known melting point prior to testing the unknown sample.

    • Causality: This self-validating step ensures the optical sensor and heating block are perfectly calibrated, eliminating instrument drift errors[2].

  • Sample Preparation: Pulverize the pyrazole amine sample thoroughly using an agate mortar and pestle.

    • Causality: Fine, uniform particles ensure maximum surface area contact and eliminate insulating air pockets, which would otherwise artificially broaden the observed melting range[3],[2].

  • Capillary Loading: Pack the sample into a thin glass capillary tube to a depth of 2–3 mm by repeatedly tapping the tube on a hard surface.

    • Causality: Consistent packing density ensures reproducible heat transfer from the heating block to the sample mass.

  • Thermal Ramping: Program the digital apparatus to heat rapidly (10 °C/min) until it reaches 5 °C below the anticipated melting point, then reduce the heating rate to 1 °C/min.

    • Causality: The rapid ramp saves operational time, while the slow ramp near the transition point allows the sample to maintain thermal equilibrium with the heating block, ensuring the start (softening) and end (clear liquid) temperatures are recorded with maximum accuracy[3],[5].

Protocol B: Simultaneous Thermal Analysis (STA / TGA-DSC)

Objective: Extract comprehensive thermodynamic data, including polymorphism and decomposition limits.

  • Crucible Preparation: Select and tare an alumina ceramic pan.

    • Causality: Alumina is chemically inert and stable at high temperatures, preventing unintended catalytic reactions between the pyrazole amine and the crucible[7]. Taring ensures only the sample's intrinsic mass loss is recorded.

  • System Validation: Calibrate the instrument's heat flow and temperature using a high-purity Indium standard.

    • Causality: Indium has a precisely known melting point and enthalpy of fusion, providing a self-validating baseline for thermodynamic accuracy[7].

  • Sample Loading: Load exactly 3.0 to 5.0 mg of the pyrazole amine into the pan.

    • Causality: A small sample size minimizes thermal gradients within the bulk powder, providing sharp, high-resolution DSC peaks while maintaining a sufficient signal-to-noise ratio for TGA mass tracking[7].

  • Atmosphere Control: Purge the furnace with dry nitrogen gas at a flow rate of 30 mL/min.

    • Causality: An inert nitrogen atmosphere prevents oxidative degradation, ensuring that any recorded exothermic or endothermic events are purely intrinsic thermal phase transitions or structural decompositions[7].

  • Thermal Profiling: Heat the sample from 30 °C to 350 °C at a constant rate of 10 °C/min.

    • Causality: This specific temperature range captures the initial melting endotherm (via DSC) and the subsequent multi-step decomposition exotherms and mass loss (via TGA), providing a complete stability profile[7].

Case Study Insights: Thermal Behavior of Pyrazole Amines

Experimental data from recent thermal analysis studies highlights the robust nature of pyrazole derivatives. Pyrazole amines generally exhibit excellent thermal stability, which is highly advantageous for pharmaceutical manufacturing processes (e.g., hot-melt extrusion).

  • Stability Limits: TGA-DSC studies on substituted pyrazole materials reveal that initial decomposition temperatures typically range from 257 °C to 292 °C. The exact stability limit is heavily dependent on the steric bulk and rigidity of the substituents attached to the pyrazole core (e.g., bulky naphthalene substitutions confer higher rigidity and thermal stability than simple benzene substitutions)[9].

  • Data Integration: The power of STA is evident when analyzing complex drug candidates. A sharp DSC endotherm without concurrent TGA mass loss confirms a pure melting event. Conversely, if a DSC endotherm is accompanied by a distinct TGA mass loss event prior to 200 °C, it indicates the release of bound solvents (desolvation of a hydrate or solvate) rather than true melting[7],[4]. This distinction is critical for selecting the correct polymorphic form for clinical trials.

References

  • 3 - ResolveMass Laboratories

  • - Sema 3.1 - Benchchem 4.9 - ResearchGate

  • 6 - Baetro Machining

  • 5 - Westlab 10.2 - Mettler Toledo

  • 7 - AZoM 14.4 - Lab Manager 15.8 - NETZSCH Analyzing & Testing

Sources

Safety & Regulatory Compliance

Safety

1-(4-Methoxyphenyl)-3-P-tolyl-1H-pyrazol-5-amine proper disposal procedures

Standard Operating Procedure: Safety and Disposal Logistics for 1-(4-Methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine As a Senior Application Scientist, establishing a self-validating system for chemical waste management is c...

Author: BenchChem Technical Support Team. Date: March 2026

Standard Operating Procedure: Safety and Disposal Logistics for 1-(4-Methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine

As a Senior Application Scientist, establishing a self-validating system for chemical waste management is critical for maintaining operational integrity and regulatory compliance in drug development laboratories. 1-(4-Methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine is a substituted aminopyrazole derivative often utilized as a building block in pharmaceutical synthesis. Due to its specific functional groups, it requires precise handling and disposal protocols to mitigate environmental and occupational health risks.

This guide synthesizes field-proven logistical insights with the authoritative frameworks established by the OSHA Laboratory Standard and the National Research Council's Prudent Practices in the Laboratory[1][2].

Hazard Profiling and Causality

Before initiating any disposal protocol, it is essential to understand the mechanistic hazards of the compound. Like many aminopyrazoles, 1-(4-Methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine presents acute oral toxicity and acts as a severe irritant to the skin, eyes, and respiratory tract[3][4].

Mechanistic Insight: The presence of the electron-donating methoxy (-OCH3) and p-tolyl (-CH3) groups increases the molecule's overall lipophilicity. This structural characteristic enhances its potential for dermal penetration compared to unsubstituted pyrazoles. Furthermore, the primary amine group (-NH2) makes the compound a weak base, meaning it can react exothermically if inadvertently mixed with strong acids or acid chlorides in a waste container[3].

Table 1: Waste Stream Categorization and Containment Strategy
Waste StreamPhysical StatePrimary HazardCompatible ContainerFinal Disposal Route
Pure Compound / Powder SolidToxic / IrritantHDPE wide-mouth jarLicensed Incineration
Reaction Mother Liquors LiquidFlammable / ToxicGlass or HDPE carboySolvent Blending / Incineration
Contaminated Consumables SolidTrace ToxicityDouble-bagged / Solid BinSolid Hazardous Waste

Step-by-Step Operational Disposal Protocol

The following methodology outlines the self-validating workflow for the safe segregation, containment, and disposal of 1-(4-Methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine. Under no circumstances should this compound be disposed of via the municipal sewer system or general refuse[5][6].

Step 1: Exposure Mitigation (PPE & Engineering Controls)

  • Action: Don standard laboratory Personal Protective Equipment (PPE), including powder-free nitrile gloves, safety goggles, and a flame-resistant lab coat[4].

  • Causality: Because the compound is a fine powder, aerosolization is a significant risk. All transfers and waste sweeping must be conducted inside a certified chemical fume hood to maintain exposure levels well below permissible limits[6][7].

Step 2: Collection and Segregation

  • Action: Use a non-sparking spatula to transfer residual solid waste into a designated High-Density Polyethylene (HDPE) waste container.

  • Causality: Segregation is the cornerstone of chemical safety. Ensure this waste stream is strictly isolated from strong oxidizing agents and acidic waste streams to prevent incompatible chemical reactions[3][5].

Step 3: GHS-Compliant Labeling

  • Action: Immediately affix a hazardous waste label to the receptacle. The label must explicitly state the full chemical name ("1-(4-Methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine") and check the boxes for "Toxic" and "Irritant"[8].

  • Causality: Unlabeled or vaguely labeled containers (e.g., "pyrazole waste") violate OSHA regulations and create severe downstream risks for Environmental Health and Safety (EHS) personnel handling the institutional transfer[9].

Step 4: Satellite Accumulation and Institutional Transfer

  • Action: Store the sealed container in the laboratory's designated Satellite Accumulation Area (SAA) within secondary containment (e.g., a spill tray)[10].

  • Causality: Once the container is full or the regulatory time limit is reached, trigger a pickup request with your institution's EHS department. The waste will be manifested and transported to a licensed facility for high-temperature incineration, which is the only recognized method for the complete destruction of complex organic solid waste[11][12].

Logistical Workflow Visualization

The following diagram illustrates the logical routing of aminopyrazole waste from generation to final destruction, ensuring a closed-loop safety system.

WasteWorkflow Gen Waste Generation: 1-(4-Methoxyphenyl)-3-p-tolyl -1H-pyrazol-5-amine Seg Segregation: Isolate from Strong Acids & Oxidizers Gen->Seg Cont Containment: Seal in HDPE Receptacle Attach GHS Label Seg->Cont SAA Storage: Satellite Accumulation Area (Secondary Containment) Cont->SAA EHS Disposal: EHS Collection & Licensed Incineration SAA->EHS

Caption: Workflow for the segregation, containment, and disposal of aminopyrazole solid waste.

Regulatory Grounding

This protocol is grounded in the OSHA Laboratory Standard (29 CFR 1910.1450) , which mandates the implementation of a Chemical Hygiene Plan (CHP)[2][9]. The CHP requires that all laboratory personnel are trained on the specific hazards of the chemicals they handle and the exact logistical steps for their safe disposal[9]. By treating 1-(4-Methoxyphenyl)-3-p-tolyl-1H-pyrazol-5-amine as a hazardous substance and utilizing licensed incineration, laboratories maintain compliance with both OSHA worker protection mandates and EPA Resource Conservation and Recovery Act (RCRA) environmental standards[6][13].

References

  • University of Otago. "Laboratory Chemical Waste Disposal Guidelines." otago.ac.nz.[Link]

  • TRADESAFE. "Lab Safety Rules & Hazards." trdsf.com.[Link]

  • Georgia Gwinnett College. "Chemical Hygiene Plan (CHP)." ggc.edu.[Link]

  • ALADDIN SCIENTIFIC. "SAFETY DATA SHEET: 4-Aminopyrazole." amazonaws.com.[Link]

  • UC Riverside. "Chemical Hygiene Plan." ucr.edu.[Link]

  • National Academies of Sciences, Engineering, and Medicine. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version." nationalacademies.org.[Link]

  • Occupational Safety and Health Administration (OSHA). "1910.1450 App A - National Research Council Recommendations Concerning Chemical Hygiene in Laboratories." osha.gov.[Link]

  • DOKUMEN.PUB. "Biological Processing of Solid Waste." dokumen.pub.[Link]

Sources

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